15-Aza-24-methylene-D-homocholestadiene

Core Science & Biosynthesis

15-Aza-24-methylene-D-homocholestadiene (CAS 50686-98-1): Mechanistic Profiling and Applications of a Dual-Target Azasterol

Executive Summary

15-Aza-24-methylene-D-homocholestadiene (commonly known as A25822B or 15-Azasterol) is a naturally occurring azasteroidal antibiotic isolated from the telluric fungus Geotrichum flavo-brunneum[1][2]. Unlike conventional polyene or azole antifungals, this compound exhibits a highly specialized, dual-target mechanism of action. By acting as a transition-state analog, it potently inhibits both Δ14 -sterol reductase (ERG24) and sterol C-24 methyltransferase (SMT)[1][3]. This in-depth technical guide explores the physicochemical properties, mechanistic biology, and self-validating experimental protocols required to study this unique biochemical probe.

Physicochemical and Structural Characterization

The structural hallmarks of 15-Aza-24-methylene-D-homocholestadiene—specifically the insertion of a nitrogen atom at the C-15 position and the expansion of the D-ring (D-homosteroid)—are evolutionary adaptations that confer its potent inhibitory properties[2].

At physiological pH, the secondary amine at the 15-aza position becomes protonated. This protonated state is not a structural coincidence; it electrostatically and sterically mimics the high-energy C-14 carbocationic intermediate formed during the natural enzymatic reduction of sterols[1].

Table 1: Physicochemical Properties

Parameter	Value
Chemical Name	15-Aza-24-methylene-D-homocholestadiene
Common Synonyms	A25822B, 15-Azasterol
CAS Registry Number	50686-98-1[4]
Molecular Formula	C28H45NO[4][5]
Molar Mass	411.66 g/mol [4]
Natural Source	Geotrichum flavo-brunneum[2]
Structural Hallmarks	15-aza substitution, D-ring expansion

Mechanistic Biology: Dual-Target Disruption

The lethality of A25822B against fungal pathogens stems from its ability to simultaneously cripple two non-consecutive nodes in the ergosterol biosynthesis pathway.

• Inhibition of Δ14 -Sterol Reductase (EC 1.3.1.70): The primary target is the ERG24 enzyme. The protonated azasterol acts as a transition-state analog, binding tightly to the enzyme's active site. This stalls the reduction of the Δ14 double bond, forcing the fungal cell to accumulate aberrant 14 α -methyl sterols (such as ignosterol)[6][7]. These aberrant sterols cannot pack correctly within the lipid bilayer, leading to catastrophic membrane fluidity changes and increased permeability[7][8].

• Inhibition of Sterol C-24 Methyltransferase (SMT): A25822B also acts as a non-competitive inhibitor of SMT, preventing the necessary transmethylation at carbon 24 of the lateral sterol chain[3][7]. Because this type of inhibition is non-competitive, the inevitable accumulation of upstream substrate intermediates cannot outcompete the drug, ensuring sustained pathway shutdown[7].

Pathway of sterol Δ14-reductase inhibition by 15-Aza-24-methylene-D-homocholestadiene.

Experimental Methodologies

To accurately quantify the effects of 15-Aza-24-methylene-D-homocholestadiene, researchers must employ self-validating protocols that account for extraction efficiencies and baseline enzymatic activities.

Protocol 1: In Vitro Δ14 -Sterol Reductase Inhibition Assay

This cell-free assay isolates the reductase activity to determine precise IC50 values without the confounding variable of cellular efflux pumps.

Step-by-Step Methodology:

• Microsomal Preparation: Isolate microsomes from wild-type Saccharomyces cerevisiae via differential centrifugation (100,000 × g for 60 mins). Resuspend the pellet in 0.1 M potassium phosphate buffer (pH 7.4) containing 1 mM EDTA and 20% glycerol.

• Reaction Assembly: In a glass reaction tube, combine 1 mg of microsomal protein, 100 μM NADPH (cofactor), and varying concentrations of A25822B (0.1 nM to 10 μM) dissolved in DMSO (final DMSO concentration <1%).

• Substrate Initiation: Initiate the reaction by adding 50 μM of radiolabeled [14C] -4,4-dimethyl-cholesta-8,14,24-trienol. Incubate at 30°C for 30 minutes.

• Termination & Extraction: Terminate the reaction with 10% methanolic KOH. Saponify at 80°C for 1 hour, then extract the non-saponifiable lipids using hexane.

• Quantification: Separate the sterols via Thin-Layer Chromatography (TLC) or HPLC, and quantify the conversion ratio using a scintillation counter.

Self-Validation Mechanism (Causality):

• Positive Control: Parallel reactions must be run using a known Δ14 -reductase inhibitor (e.g., amorolfine) to validate the dynamic range of the assay.

• Vehicle Control: A DMSO-only baseline establishes the 100% uninhibited enzyme velocity.

• Heat-Killed Control: Microsomes boiled for 10 minutes prior to the assay serve as a negative control to subtract non-enzymatic substrate degradation.

Protocol 2: GC-MS Profiling of Membrane Sterols

To observe the phenotypic consequence of A25822B, membrane sterols must be extracted and profiled.

Step-by-Step Methodology:

• Culture & Treatment: Grow Candida albicans or Ascosphaera apis to mid-log phase. Treat with A25822B at 1× and 5× MIC for 16 hours[8][9].

• Harvest & Spike: Pellet the cells. Crucial Step: Spike the pellet with 10 μg of epicoprostanol (Internal Standard).

• Saponification: Resuspend cells in 30% aqueous KOH and 100% ethanol (1:1 v/v). Incubate at 80°C for 2 hours to break down the cell wall and release esterified sterols into their free form[8].

• Extraction: Extract the non-saponifiable fraction three times with high-purity hexane. Evaporate to dryness under a gentle stream of nitrogen.

• Derivatization: Convert free sterols to trimethylsilyl (TMS) ethers by adding 50 μL of N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS). Incubate at 60°C for 30 minutes.

• GC-MS Analysis: Inject 1 μL into a GC-MS equipped with a non-polar capillary column (e.g., HP-5MS).

Self-Validation Mechanism (Causality): The inclusion of the internal standard (epicoprostanol) prior to saponification is mandatory. Because epicoprostanol does not occur naturally in fungi, its final peak area allows the researcher to mathematically normalize the data, proving that a reduction in ergosterol is due to biological inhibition by A25822B, not merely a poor chemical extraction yield[8].

Self-validating GC-MS workflow for quantifying membrane sterol disruption.

Therapeutic and Agricultural Applications

Because humans and other mammals lack the Sterol C-24 methyltransferase (SMT) enzyme entirely, chemicals targeting this pathway present a highly selective therapeutic window[1].

A25822B has demonstrated profound efficacy in agricultural and veterinary contexts. For instance, it is highly active against Ascosphaera apis, the fungal pathogen responsible for chalkbrood disease in honey bees, exhibiting a Minimum Inhibitory Concentration (MIC) of 1 μM[9]. Exposure leads to severe conformational changes in the mitochondria and the complete disruption of the spore membrane structure[9]. Furthermore, azasterols are currently being investigated as lead compounds for neglected tropical diseases, as protozoa such as Trypanosoma and Leishmania also rely heavily on specific sterol biosynthetic pathways[1].

Table 2: Quantitative Biological Activity Profile

Target / Organism	Metric	Value / Effect	Reference
Δ14 -Sterol Reductase (EC 1.3.1.70)	Inhibition Type	Transition-state analog (Protonated amine mimic)	[1][6]
Sterol C-24 Methyltransferase (SMT)	Inhibition Type	Non-competitive / Uncompetitive	[3][7]
Ascosphaera apis (Chalkbrood pathogen)	MIC	1 μM	[9]
Fungal Mitochondria	Phenotype	Conformational changes, membrane disruption	[9]

Sources

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• 9. medchemexpress.com [medchemexpress.com]

Isolation and Characterization of 15-Azasterol A25822B from Geotrichum flavo-brunneum

Executive Summary

The pursuit of novel antifungal therapeutics frequently leads researchers to complex secondary metabolites produced by environmental fungi. Among these, the A25822 antibiotic complex—produced by Geotrichum flavo-brunneum (also classified as Scytalidium flavo-brunneum)—represents a unique class of naturally occurring azasteroidal compounds[1][2]. The major and most biologically active component of this complex is A25822B , chemically identified as 15-aza-24-methylene-D-homocholestadiene[2][3].

This technical whitepaper provides an in-depth, field-validated guide on the mechanistic biology, upstream fermentation, and downstream isolation protocols required to successfully purify A25822B. Designed for drug development professionals and application scientists, this guide emphasizes the causality behind experimental choices to ensure reproducible and high-yield recovery.

Mechanism of Action and Biological Target Engagement

Understanding the mechanism of action of A25822B is critical for both its isolation (as it dictates the lipid-like nature of the molecule) and its clinical application. Unlike polyene antifungals (e.g., amphotericin B) that bind directly to existing membrane ergosterol, or azoles that inhibit C-14 demethylase, A25822B acts downstream in the ergosterol biosynthesis pathway.

A25822B is a potent inhibitor of sterol C-14 reductase (Δ14-reductase) [4][5]. By blocking the reduction of the Δ14 double bond, A25822B forces the toxic accumulation of intermediate sterols, such as ignosterol, while critically depleting functional ergosterol[4].

Furthermore, target engagement by A25822B triggers a secondary, yet lethal, biochemical cascade: it significantly decreases the ratio of unsaturated to saturated fatty acids within the fungal cell[6][7]. This rigidifies the lipid bilayer, compromising membrane integrity and leading to the rapid leakage of intracellular potassium and radiolabeled aminoisobutyric acid, ultimately resulting in cell death[7].

Fig 1: Mechanism of A25822B inhibiting Δ14-reductase in the ergosterol biosynthesis pathway.

Upstream Processing: Fermentation Protocol

The production of A25822B utilizes submerged aerobic fermentation of Geotrichum flavo-brunneum NRRL 3862 (ATCC 28804)[1][2]. Because A25822B is a secondary metabolite, its biosynthesis is tightly regulated by nutrient availability and environmental stressors.

Media Optimization and Causality

Experimental evidence dictates that standard mycological media are insufficient for high-yield azasterol production. The fermentation broth must be specifically supplemented to drive carbon flux toward the isopentenoid/sterol pathway.

• Tryptophan, Iron, and Zinc : The addition of these specific micronutrients significantly enhances antibiotic production[8]. Causality: Iron and zinc act as essential catalytic cofactors for the metalloenzymes involved in the fungal sterol biosynthesis pathway. Upregulating these native enzymes expands the precursor pool required for azasterol formation[8].

• High Levels of Dextrin : Dextrin is utilized over simple sugars like glucose[8]. Causality: Dextrin provides a slow-release carbon source. This prevents carbon catabolite repression, effectively extending the idiophase (the phase of secondary metabolite production) and maximizing the accumulation of A25822B before cell senescence.

Downstream Processing: Isolation & Purification

The A25822 antibiotic complex consists of seven structurally related factors (A, B, D, H, L, M, and N)[2]. Factor B must be isolated because comparative studies demonstrate it possesses the highest degree of antifungal activity[3].

Critical Insight : Approximately 90% of the synthesized antibiotic activity remains physically associated with the fungal cell mass rather than being secreted into the extracellular broth[8]. Therefore, the downstream workflow must prioritize intracellular extraction.

Step-by-Step Methodology

• Harvesting & Separation : Subject the fermentation broth to high-speed centrifugation or industrial filtration. Discard the supernatant, as it contains negligible antibiotic activity, and retain the wet fungal cell mass[8].

• Methanolic Extraction : Resuspend the wet cell mass in pure methanol and perform multiple extraction cycles[8]. Causality: A25822B is a highly lipophilic, sterol-like molecule trapped within the hydrophobic domains of the fungal cell envelope. Methanol acts as an amphiphilic solvent that efficiently permeabilizes the fungal cell wall and solubilizes the azasterol without degrading its structural integrity[8][9].

• Solvent Evaporation : Pool the methanolic extracts and concentrate them under reduced pressure using rotary evaporation. This removes the volatile solvent and yields a crude, lipophilic extract[2].

• Chromatographic Separation : Apply the crude extract to a silica gel chromatography column to resolve the seven factors (A, B, D, H, L, M, N)[2]. Causality: Silica gel provides a polar stationary phase that interacts with the nitrogen-containing azasterol rings, allowing for the precise separation of Factor B from the structurally similar minor factors based on subtle differences in polarity[2][9].

• Crystallization : Pool the fractions containing Factor B, concentrate them, and induce crystallization to yield pure A25822B as a white crystalline compound[2].

Fig 2: Downstream processing workflow for the isolation of A25822B from fungal cell mass.

Quantitative Data Summaries

The isolated A25822B compound exhibits potent, broad-spectrum antifungal activity with marginal antibacterial effects[2][3]. In vivo models demonstrate that parenteral or oral administration of 50 mg/kg of A25822B significantly extends the survival time of mice infected with C. albicans, and topical applications are highly effective against dermatophyte infections[3].

Table 1: Physicochemical Properties of A25822B

Property	Value / Description
Chemical Name	15-aza-24-methylene-D-homocholestadiene[2]
Molecular Formula	C25H45NO[2]
Physical State	White crystalline compound[2]
Primary Localization	~90% associated with fungal cell mass[8]

Table 2: Biological Activity (Minimum Inhibitory Concentrations)

Pathogenic Organism	MIC / Susceptibility Profile
Candida albicans	< 0.3 to 5.0 µg/mL[3]
Trichophyton mentagrophytes	< 0.0312 µg/mL[3]
Cryptococcus neoformans	Highly Susceptible[3]
Histoplasma capsulatum	Highly Susceptible[3]
Blastomyces dermatitidis	Highly Susceptible[3]

Conclusion

The isolation of 15-azasterol A25822B from Geotrichum flavo-brunneum requires a highly controlled integration of upstream media optimization and targeted downstream methanolic extraction. By acting as a specific inhibitor of Δ14-reductase, A25822B provides an invaluable tool for researchers studying lipid biosynthesis pathways and serves as a highly potent structural scaffold for the development of next-generation antifungal therapeutics.

References

• A25822B | CAS# 50686-98-1 | Antifungal agent | MedKoo . MedKoo Biosciences. 6

• Effect of antifungal agents on lipid biosynthesis and membrane integrity in Candida albicans . ASM Journals. 7

• Scytalidium flavobrunneum (Miller et al.) Sigler - 28804 - ATCC . ATCC. 1

• New azasteroidal antifungal antibiotics from Geotrichum flavo-brunneum. III. Biological activity . PubMed. 3

• NEW AZASTEROIDAL ANTIFUNGAL ANTIBIOTICS FROM GEOTRICHU FLAVO-BRUNNEUM . J-Stage. 8

• Ergosterol biosynthesis inhibition: a target for antifungal agents . SciSpace. 4

• Interactions between sterol biosynthesis genes in embryonic development of Arabidopsis . ResearchGate. 5

• New azasteroidal antifungal antibiotics from Geotrichum flavo-brunneum. II. Isolation and characterization . PubMed. 2

• Ecology and Metabolism of Plant Lipids . Dokumen. 9

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15-Aza-24-methylene-D-homocholestadiene as a DELTA8,14-sterol DELTA14-reductase inhibitor

15-Aza-24-methylene-D-homocholestadiene: A Mechanistic Whitepaper on Δ8,14 -Sterol Δ14 -Reductase Inhibition

Executive Summary

The rational design and discovery of sterol biosynthesis inhibitors remain cornerstones of modern antifungal pharmacology and agricultural biotechnology. Among the most potent naturally occurring inhibitors is 15-aza-24-methylene-D-homocholestadiene (also known as Factor A25822B or 15-azasterol). Originally isolated from the telluric fungus Geotrichum flavo-brunneum, this compound exhibits profound inhibitory activity against Δ8,14 -sterol Δ14 -reductase (EC 1.3.1.70).

This technical guide explores the molecular causality behind its mechanism of action—specifically its role as a transition-state analog mimicking a high-energy carbocationic intermediate—and provides validated, self-correcting experimental protocols for evaluating sterol reductase inhibition.

The Sterol Biosynthesis Pathway and the Δ14 -Reductase Target

Sterol biosynthesis is a highly conserved, essential pathway across eukaryotes, yielding cholesterol in mammals, ergosterol in fungi, and a complex mixture of phytosterols (e.g., sitosterol, campesterol) in plants. A critical juncture in this pathway occurs immediately following the removal of the C-14 methyl group by lanosterol 14 α -demethylase (CYP51).

The demethylation yields a Δ8,14 -diene intermediate (such as 4,4-dimethyl-5 α -cholesta-8,14,24-trien-3 β -ol). To proceed toward functional end-sterols, the Δ14 double bond must be reduced. This reaction is catalyzed by Δ8,14 -sterol Δ14 -reductase (known as ERG24 in yeast, FACKEL/FK in plants, and TM7SF2 in mammals) [4].

The Enzymatic Mechanism

The reduction of the Δ14 double bond is an NADPH-dependent process. Mechanistically, the enzyme facilitates a hydride transfer from NADPH to the C-15 position, while a proton is donated to the C-14 position. This asynchronous addition proceeds via a transient, highly unstable C-14 carbocationic high-energy intermediate (HEI) . Enzymes achieve catalytic proficiency by binding to and stabilizing these transition states with affinities magnitudes higher than those for the ground-state substrates.

Figure 1: Sterol biosynthesis pathway block by 15-azasterol at the Δ14-reductase step.

Molecular Profile and Mechanism of Action

15-Aza-24-methylene-D-homocholestadiene is structurally unique [2]. It features:

• D-homo ring expansion: A six-membered D-ring rather than the standard five-membered cyclopentane ring found in natural sterols.

• 15-Aza substitution: A nitrogen atom replaces the carbon at position 15.

• 24-Methylene group: A common feature in fungal and plant sterol side chains, ensuring high affinity for non-mammalian sterol enzymes.

Causality of Inhibition: Transition State Mimicry

The extreme potency of 15-azasterol is rooted in its acid-base chemistry. At physiological pH (~7.4), the secondary amine at the 15-position becomes protonated, yielding a positively charged ammonium ion.

Because of the structural homology between the azasterol nucleus and the natural Δ8,14 -sterol substrate, the protonated nitrogen is positioned exactly where the transient C-14 carbocation would form during the natural reduction reaction [1]. The electrostatic and spatial mimicry of this carbocationic high-energy intermediate tricks the Δ14 -reductase into binding the inhibitor with transition-state affinity. This results in competitive, tight-binding inhibition that effectively halts the pathway, leading to the accumulation of aberrant Δ8,14 -sterols (such as ignosterol) which disrupt membrane fluidity and architecture.

Quantitative Inhibition Data

The efficacy of 15-aza-24-methylene-D-homocholestadiene and its synthetic derivatives has been quantified across multiple species, demonstrating broad-spectrum inhibition of eukaryotic Δ14 -reductases.

Organism / Target System	Compound Variant	Activity Metric	Value	Reference / Source
Embryophyta (Higher Plants)	15-Azasterol (A25822B)	IC 50​	30 nM (0.00003 mM)	1 [4]
Zea mays (Maize)	15-Aza-24-methylene-D-homocholestadiene	Inhibition Profile	Extremely Potent	1 [4]
Candida albicans (Fungi)	14 α -methyl-15-aza-D-homosterols	MIC (In Vitro)	0.8 - 3.1 μ g/mL	[3]
Arabidopsis thaliana	15-Azasterol	Phenotypic Block	Embryonic arrest	[5]

Experimental Methodologies for Target Validation

To establish trustworthiness and reproducibility, the evaluation of Δ14 -reductase inhibitors must rely on self-validating experimental designs. The following protocols integrate internal controls to account for non-enzymatic degradation and extraction variance.

Protocol 1: In Vitro Microsomal Δ14 -Reductase Assay

This cell-free assay isolates the enzymatic variable, allowing for precise determination of IC 50​ and Ki​ values.

Step-by-Step Methodology:

• Microsome Preparation: Homogenize target tissue (e.g., yeast cells or plant seedlings) in a buffer containing 0.1 M potassium phosphate (pH 7.4), 1 mM EDTA, 2 mM DTT, and protease inhibitors. Centrifuge at 10,000 × g for 15 min to remove debris, then ultracentrifuge the supernatant at 100,000 × g for 60 min to pellet the microsomal fraction.

• Substrate Preparation: Solubilize the substrate (e.g., 4,4-dimethyl-5 α -cholesta-8,14,24-trien-3 β -ol) in a minimal volume of Tween-80 or cyclodextrin to ensure bioavailability in the aqueous buffer.

• Reaction Assembly: In a 1 mL reaction volume, combine 1 mg of microsomal protein, 50 μ M substrate, and varying concentrations of 15-azasterol (0.1 nM to 10 μ M).

• Self-Validating Control (Critical): Prepare a parallel reaction using heat-boiled microsomes (100°C for 10 min). This negative control ensures that any observed substrate depletion in the active cohort is strictly enzymatic and not due to auto-oxidation or non-specific binding.

• Initiation & Incubation: Initiate the reaction by adding 1 mM NADPH. Incubate at 30°C for 45 minutes under gentle agitation.

• Termination & Extraction: Stop the reaction by adding 1 mL of 10% methanolic KOH. Saponify at 80°C for 30 min, then extract the non-saponifiable lipids (sterols) using 3 volumes of hexane.

Figure 2: Self-validating in vitro microsomal Δ14-reductase inhibition assay workflow.

Protocol 2: Whole-Cell Sterol Profiling via GC-MS

To confirm that the inhibitor penetrates the cell membrane and engages the target in vivo, whole-cell sterol profiling is required.

Step-by-Step Methodology:

• Culture & Treatment: Grow the target organism (e.g., C. albicans or A. thaliana suspension cells) to the mid-logarithmic phase. Treat with the IC 50​ concentration of 15-azasterol for 24 hours.

• Harvest & Internal Standardization (Critical): Pellet the cells. Before any chemical lysis, spike the pellet with a known quantity of an internal standard (e.g., epicoprostanol or betulin). Causality: Because epicoprostanol is not naturally synthesized by fungi or plants, its recovery rate at the end of the protocol perfectly normalizes extraction efficiency and GC-MS injection volume variances, making the quantitative data self-validating.

• Saponification: Resuspend the pellet in 10% KOH in methanol. Heat at 85°C for 2 hours to break down cell walls and release esterified sterols.

• Extraction & Derivatization: Extract with hexane/ethyl acetate (3:1). Evaporate the solvent under nitrogen gas. Derivatize the sterols to trimethylsilyl (TMS) ethers using BSTFA + 1% TMCS to increase volatility for gas chromatography.

• GC-MS Analysis: Inject into a GC-MS equipped with a DB-5MS column. Identify the accumulation of Δ8,14 -sterols (mass shift and distinct fragmentation patterns compared to standard Δ8 -sterols) to confirm the specific blockade of Δ14 -reductase.

Therapeutic and Agricultural Implications

The mechanistic elegance of 15-aza-24-methylene-D-homocholestadiene has wide-ranging implications:

• Antifungal Drug Development: Current first-line antifungals (azoles) target CYP51. However, agricultural and clinical over-reliance has led to severe azole resistance. Because 15-azasterols target the downstream Δ14 -reductase via transition-state mimicry, they represent a highly potent alternative capable of bypassing CYP51-mediated resistance mechanisms [3].

• Plant Systems Biology: In plants, sterols are precursors to brassinosteroids (essential growth hormones). Inhibitors like 15-azasterol are used as chemical genetics tools to induce phenotypic knockouts of the FACKEL gene, allowing researchers to study embryonic patterning and stress-response pathways without requiring lethal genetic mutations [5].

References

• "Inhibition of Phytosterol Biosynthesis by Azasterols" - MDPI.
• "New azasteroidal antifungal antibiotics from Geotrichum flavo-brunneum. II. Isolation and characterization" - PubMed.
• "Design and synthesis of 14 alpha-methyl-15-aza-D-homosterols as novel antimycotics" - PubMed.
• "Information on EC 1.3.1.70 - DELTA14-sterol reductase" - BRENDA Enzyme Database.
• "Interactions between sterol biosynthesis genes in embryonic development of Arabidopsis" - PubMed.

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• 1. Information on EC 1.3.1.70 - DELTA14-sterol reductase - BRENDA Enzyme Database [brenda-enzymes.org]

Molecular Architecture and Pharmacodynamics of 15-Aza-24-methylene-D-homocholestadiene: A Technical Guide

Executive Summary

The pursuit of highly selective antifungal and antiprotozoal agents has heavily relied on the exploitation of the sterol biosynthesis pathway. Among the most fascinating molecular probes discovered is 15-Aza-24-methylene-D-homocholestadiene (commonly designated as A25822B ), a naturally occurring azasteroid produced by the telluric fungus Geotrichum flavo-brunneum[1][2]. Unlike conventional polyene antifungals that physically disrupt membranes, this compound acts as a highly potent, rationally designed transition-state analog that paralyzes specific metalloenzymes in the ergosterol pathway.

This whitepaper dissects the structural causality, dual-inhibition pharmacodynamics, and laboratory workflows associated with 15-Aza-24-methylene-D-homocholestadiene, providing a comprehensive framework for drug development professionals and molecular biologists.

Molecular Architecture & Physicochemical Properties

The structural brilliance of 15-Aza-24-methylene-D-homocholestadiene lies in its evolutionary design as a molecular mimic. The compound features a tetracyclic sterol nucleus that has been modified into a D-homosteroid —meaning the standard five-membered D-ring has been expanded to a six-membered ring to accommodate a nitrogen atom at position 15[3][4].

Causality of Structural Features:

• 15-Aza Substitution: The nitrogen atom at C-15 is the primary pharmacophore. At physiological pH, this aliphatic amino group is protonated. The resulting positive charge perfectly mimics the geometry and electrostatic distribution of the high-energy carbocationic intermediate formed during the enzymatic reduction of Δ8,14 -sterols[3].

• Δ8,14 -Diene System & 3β-Hydroxyl Group: These maintain the necessary spatial volume and hydrogen-bonding profile required to anchor the molecule within the hydrophobic pocket of sterol reductases[5].

• 24-Methylene Side Chain: This specific exocyclic carbon modification mimics the natural substrates of Sterol C24-methyltransferases (SMTs), such as 24-methylenelophenol, allowing the azasteroid to act as a false substrate or competitive inhibitor[2].

Table 1: Physicochemical and Structural Parameters

Parameter	Specification
IUPAC / Common Name	15-Aza-24-methylene-D-homocholesta-8,14-dien-3β-ol (Factor A25822B)
Molecular Formula	C28H45NO[6]
Molecular Weight	~411.66 g/mol [6]
Source Organism	Geotrichum flavo-brunneum NRRL 3862[1]
Primary Target	Δ14 -sterol reductase (EC 1.3.1.70)[7]
Secondary Target	Sterol C24-methyltransferase (SMT1 / SMT2)[2]

Mechanisms of Action (Pharmacodynamics)

15-Aza-24-methylene-D-homocholestadiene operates via a dual-inhibitory mechanism, creating a metabolic bottleneck in fungal cell membrane biogenesis.

1. Transition-State Mimicry at Δ14 -Sterol Reductase: The primary fungitoxic event is the competitive inhibition of Δ14 -sterol reductase (EC 1.3.1.70)[7]. Normally, this enzyme reduces the 14(15)-double bond of sterol precursors via a C-14 carbocation intermediate. The protonated 15-aza group of A25822B mimics this transient state with extreme affinity, stalling the enzyme and causing the toxic accumulation of ignosterol (a Δ8,14 -diene)[8].

2. Competitive Inhibition of Sterol-C24-Methyltransferase (SMT): Because fungi and plants utilize single or double exocyclic carbon additions at the C-24 position (a process absent in mammals), SMT is a highly selective target. The 24-methylene side chain of A25822B allows it to bind to the SMT active site, preventing the methylation of cycloartenol or zymosterol, thereby halting the downstream synthesis of ergosterol and sitosterol[2][3].

Ergosterol biosynthesis pathway highlighting dual inhibition by 15-azasterol.

Experimental Protocols & Workflows

To ensure scientific integrity, the following protocols are designed as self-validating systems, explaining the causality behind each bioprocessing and analytical step.

Protocol 1: Bioprocessing and Isolation from G. flavo-brunneum

• Step 1: Submerged Aerobic Fermentation. Cultivate G. flavo-brunneum NRRL 3862 in a liquid medium supplemented with high levels of dextrin, tryptophan, iron, and zinc.

  • Causality: Iron and zinc act as crucial metallo-cofactors for the fungal secondary metabolite biosynthetic gene clusters, significantly upregulating the production of the A25822 complex[9].

• Step 2: Biomass Harvesting. Centrifuge the fermentation broth to separate the mycelial mass from the supernatant.

  • Causality: The target azasteroid is highly lipophilic. Approximately 90% of the synthesized antibiotic remains bound to the fungal cell membrane; thus, liquid-liquid extraction of the broth alone leads to severe yield loss[9][10].

• Step 3: Methanolic Extraction. Subject the mycelial pellet to exhaustive multiple methanolic extractions.

  • Causality: Methanol efficiently disrupts the lipid bilayer, solubilizing the membrane-bound azasteroids while precipitating bulk structural proteins.

• Step 4: Chromatographic Purification. Purify the extract via silica gel chromatography followed by crystallization to isolate Factor B (A25822B) from minor structurally-related congeners (Factors A, D, H, L, M, N)[1].

Protocol 2: Self-Validating Δ14 -Sterol Reductase Inhibition Assay

• Step 1: Extract Preparation. Isolate microsomal fractions containing active Δ14 -sterol reductase from Saccharomyces cerevisiae.

• Step 2: Reaction Assembly. Combine the microsomal fraction with NADPH (cofactor) and a radiolabeled substrate (e.g., [14C] -4,4-dimethyl-cholesta-8,14,24-trienol).

• Step 3: Inhibitor Titration & Controls. Add A25822B at concentrations ranging from 0.01 µM to 10 µM.

  • Self-Validation: Include a vehicle control (DMSO) to establish baseline uninhibited kinetics, and a positive control (amorolfine, a known Δ14 -reductase inhibitor) to confirm assay sensitivity and enzyme viability[7].

• Step 4: Quenching and Extraction. Terminate the reaction with methanolic KOH and extract the non-saponifiable sterols using heptane.

• Step 5: GC-MS Analysis. Quantify the substrate-to-product ratio. A true inhibitor will demonstrate a dose-dependent accumulation of the Δ8,14 -diene substrate[8].

Step-by-step workflow for the isolation and biological evaluation of A25822B.

Therapeutic Potential & Drug Development Perspectives

The clinical and agricultural relevance of 15-Aza-24-methylene-D-homocholestadiene is underscored by its potent in vitro and in vivo efficacy. The minimal inhibitory concentration (MIC) of A25822B against clinical isolates of Candida albicans ranges from an impressive 0.3 to 5.0 µg/mL, and it inhibits dermatophytes like Trichophyton mentagrophytes at concentrations as low as <0.0312 µg/mL[11]. Furthermore, it has demonstrated significant life-extension capabilities in murine models of systemic candidiasis when administered at 50 mg/kg[11].

Because humans (mammals) synthesize cholesterol without utilizing Sterol-C24-methyltransferases (SMTs) and possess structurally divergent sterol reductases, the azasteroid scaffold offers a highly selective therapeutic window. Beyond mycology, this structural motif is currently being investigated as a lead compound for combating protozoan parasites, such as Trypanosoma and Leishmania, which also rely heavily on specialized sterol biosynthesis for survival[2].

References

• New azasteroidal antifungal antibiotics from Geotrichum flavo-brunneum. II. Isolation and characterization. PubMed (NIH). Available at: [Link]

• Azasterol - Physico-chemical Properties. ChemBK. Available at:[Link]

• Inhibition of Phytosterol Biosynthesis by Azasterols. MDPI. Available at:[Link]

• Inhibition of Phytosterol Biosynthesis by Azasterols. PubMed Central (PMC). Available at:[Link]

• Information on EC 1.3.1.70 - DELTA14-sterol reductase. BRENDA Enzyme Database. Available at:[Link]

• New Azasteroidal Antifungal Antibiotics from Geotrichum flavo-brunneum. J-Stage. Available at:[Link]

• New azasteroidal antifungal antibiotics from Geotrichum flavo-brunneum. III. Biological activity. PubMed (NIH). Available at:[Link]

• New azasteroidal antifungal antibotics from Geotrichum flavo-brunneum. I. Discovery and fermentation studies. PubMed (NIH). Available at:[Link]

• Sterol Biosynthesis. Annual Reviews. Available at:[Link]

• Acyl Radical Cascade Reactions: The Synthesis of Azasteroids. University of Nottingham Repository. Available at: [Link]

• Ergosterol biosynthesis inhibition: a target for antifungal agents. Biblioteka Nauki. Available at:[Link]

Sources

• 1. New azasteroidal antifungal antibiotics from Geotrichum flavo-brunneum. II. Isolation and characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibition of Phytosterol Biosynthesis by Azasterols [mdpi.com]
• 3. Inhibition of Phytosterol Biosynthesis by Azasterols - PMC [pmc.ncbi.nlm.nih.gov]
• 4. repository.nottingham.ac.uk [repository.nottingham.ac.uk]
• 5. annualreviews.org [annualreviews.org]
• 6. chembk.com [chembk.com]
• 7. Information on EC 1.3.1.70 - DELTA14-sterol reductase - BRENDA Enzyme Database [brenda-enzymes.org]
• 8. bibliotekanauki.pl [bibliotekanauki.pl]
• 9. jstage.jst.go.jp [jstage.jst.go.jp]
• 10. New azasteroidal antifungal antibotics from Geotrichum flavo-brunneum. I. Discovery and fermentation studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. New azasteroidal antifungal antibiotics from Geotrichum flavo-brunneum. III. Biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Preparation and Utilization of 15-Aza-24-methylene-D-homocholestadiene Stock Solutions for Fungal Assays

Audience: Researchers, Application Scientists, and Drug Development Professionals Content Type: Technical Protocol & Application Guide

Introduction & Mechanistic Overview

In the development of novel antifungal therapeutics, targeting the ergosterol biosynthesis pathway remains a highly effective strategy. While azole antifungals primarily target sterol 14α-demethylase (ERG11), 15-Aza-24-methylene-D-homocholestadiene (also known as 15-azasterol or antibiotic A25822B) serves as a potent, highly specific mechanism-based inhibitor of Δ14 -sterol reductase (ERG24, EC 1.3.1.70) [1, 3].

By mimicking the high-energy carbocationic intermediate of the sterol substrate, this azasterol competitively binds to and blocks ERG24. This inhibition prevents the reduction of the sterol C-14(15) double bond, leading to the rapid depletion of mature ergosterol and the toxic accumulation of sterol intermediates such as ergosta-8,14-dien-3β-ol [2]. Because of its distinct target, 15-Aza-24-methylene-D-homocholestadiene is an invaluable molecular probe for sterol profiling, identifying resistance mechanisms, and benchmarking novel Δ14 -sterol reductase inhibitors [4].

Ergosterol Biosynthesis Inhibition Pathway

Caption: Fungal ergosterol biosynthesis pathway highlighting the specific inhibition of ERG24 by 15-azasterol.

Physicochemical Properties & Storage Parameters

Proper handling of 15-Aza-24-methylene-D-homocholestadiene is critical. As a highly lipophilic sterol derivative, it is practically insoluble in aqueous buffers and requires strict solvent management to prevent precipitation during biological assays.

Property	Value / Specification	Rationale / Implication
CAS Number	50686-98-1	Unique identifier for procurement and safety tracking.
Molecular Formula	C₂₈H₄₅NO	Highly hydrophobic backbone dictates solvent choice.
Molecular Weight	411.66 g/mol	Required for precise molarity calculations.
Primary Solvent	Anhydrous DMSO (≥ 10 mg/mL)	Ensures complete dissolution without compound aggregation.
Solid Storage	-20°C, Desiccated, Dark	Prevents oxidative degradation of the diene system.
Stock Storage	-80°C (Single-use aliquots)	Avoids freeze-thaw cycles which introduce atmospheric moisture.

Protocol 1: Preparation of 10 mM Master Stock Solution

Expert Insight: Do not attempt to dissolve this compound directly in culture media. The hydrophobic nature of the homocholestadiene backbone will cause immediate micelle formation or precipitation, leading to artificially low effective concentrations and irreproducible assay results.

Materials Required

• 15-Aza-24-methylene-D-homocholestadiene (Lyophilized powder, >98% purity)

• Anhydrous Dimethyl Sulfoxide (DMSO), Cell Culture Grade (e.g., ATCC or Sigma-Aldrich)

• Amber glass vials with PTFE-lined caps (Avoid polystyrene, as sterols can adsorb to untreated plastics)

• Argon or Nitrogen gas (for purging)

Step-by-Step Methodology

• Equilibration: Allow the sealed vial of lyophilized 15-Aza-24-methylene-D-homocholestadiene to equilibrate to room temperature for at least 30 minutes in a desiccator. Causality: Opening a cold vial introduces condensation, which degrades the compound and alters the final concentration.

• Calculation: Calculate the required volume of DMSO to achieve a 10 mM stock. For example, to dissolve 5 mg of the compound (MW = 411.66 g/mol ), add 1.214 mL of anhydrous DMSO.

• Dissolution: Add the calculated volume of anhydrous DMSO directly to the vial. Vortex gently for 60 seconds. If dissolution is incomplete, sonicate in a room-temperature water bath for 2–3 minutes.

• Aliquotting: Dispense the 10 mM master stock into 20 µL or 50 µL single-use aliquots using amber glass vials.

• Inert Atmosphere Sealing: Gently purge the headspace of each vial with Argon or Nitrogen gas before capping tightly. Causality: Displacing oxygen prevents the oxidation of the conjugated double bonds in the sterol ring.

• Storage: Store aliquots immediately at -80°C.

Protocol 2: Fungal Susceptibility & Sterol Profiling Assay

To validate the biological activity of your stock, a self-validating assay system must be employed. This involves treating a fungal culture (e.g., Saccharomyces cerevisiae or Candida albicans) and confirming both growth inhibition (MIC) and the mechanistic accumulation of target sterols via GC-MS.

Experimental Workflow

Caption: Self-validating experimental workflow for assessing 15-azasterol activity in fungal cultures.

Step-by-Step Methodology

• Working Solution Preparation: Thaw a single 10 mM aliquot at room temperature. Perform a 10-point 2-fold serial dilution in DMSO.

• Media Spiking: Add 1 µL of each DMSO dilution to 99 µL of standard fungal assay broth (e.g., RPMI 1640 buffered with MOPS for Candida, or YPD for Saccharomyces) in a 96-well plate.

  • System Validation: The final DMSO concentration must not exceed 1% (v/v) to prevent solvent-induced membrane toxicity. Always include a 1% DMSO vehicle control well.

• Inoculation: Add 100 µL of a standardized fungal suspension (adjusted to 1×103 to 5×103 CFU/mL) to each well. The final concentration of 15-azasterol should range from 50 µM down to 0.09 µM.

• Incubation: Incubate the plates at 30°C (or 35°C depending on the strain) for 24 to 48 hours.

• Endpoint Analysis (MIC): Read the optical density at 600 nm (OD600). The Minimum Inhibitory Concentration (MIC) is the lowest concentration that inhibits ≥80% of growth compared to the vehicle control.

• Sterol Extraction & GC-MS (Mechanistic Validation): Harvest cells from the MIC and 0.5× MIC wells. Saponify the cell pellets in methanolic KOH (15% w/v) at 85°C for 1 hour, extract with nonane or heptane, and derivatize with BSTFA. Analyze via GC-MS to confirm the depletion of ergosterol and the accumulation of ergosta-8,14-dien-3β-ol.

Data Interpretation & Expected Outcomes

A successful assay will yield predictable phenotypic and biochemical shifts. If the compound has degraded (e.g., due to poor stock storage), you will observe a loss of potency (higher MIC) and a failure to accumulate intermediate sterols.

Target Organism	Expected MIC Range	Primary Sterol Accumulated	Mechanistic Indicator
Saccharomyces cerevisiae	0.1 – 1.0 µg/mL	Ergosta-8,14-dien-3β-ol	Complete inhibition of ERG24 [1]
Candida albicans	0.8 – 3.1 µg/mL	Ignosterol / 14-methyl sterols	Depletion of mature ergosterol [3]
Ustilago maydis	~0.1 µg/mL	Ergosta-8,14-dien-3β-ol	Accumulation of free fatty acids & sterol intermediates [2]

Note: Strains with upregulated efflux pumps (e.g., CDR1/CDR2) may exhibit higher MIC values. In such cases, sterol profiling via GC-MS is a more reliable indicator of target engagement than growth inhibition alone.

References

• Relationship between antifungal activity and inhibition of sterol biosynthesis in miconazole, clotrimazole, and 15-azasterol. PubMed Central (NIH). Available at:[Link]

• Mode of action of the azasteroid antibiotic 15-aza-24 methylene-d-homocholesta-8,14-dien-3 beta-ol in Ustilago maydis. PubMed (NIH). Available at:[Link]

• Design and synthesis of 14 alpha-methyl-15-aza-D-homosterols as novel antimycotics. PubMed (NIH). Available at:[Link]

• Information on EC 1.3.1.70 - DELTA14-sterol reductase. BRENDA Enzyme Database. Available at:[Link]

Application of A25822B azasterol in Leishmania and Trypanosoma research

Title: Application of A25822B Azasterol in Leishmania and Trypanosoma Research: Targeting Ergosterol Biosynthesis

Abstract: This application note details the mechanistic rationale and experimental methodologies for utilizing the azasterol A25822B in trypanosomatid research. By potently inhibiting sterol C14-reductase and Δ24(25)-sterol methyltransferase (24-SMT), A25822B disrupts the essential ergosterol biosynthesis pathway, making it a critical chemical probe for drug development against Leishmaniasis and Chagas disease.

Introduction: The Ergosterol Imperative in Trypanosomatids

Trypanosomatids, including Leishmania spp. and Trypanosoma cruzi, possess an absolute requirement for endogenous 24-alkylated sterols (primarily ergosterol and its derivatives) to maintain plasma membrane fluidity, lipid raft architecture, and the correct localization of glycosylphosphatidylinositol (GPI)-anchored proteins. Unlike mammalian cells, these parasites cannot survive solely on scavenged host cholesterol. This metabolic divergence makes the ergosterol biosynthesis pathway a premier target for anti-parasitic drug development.

A25822B (15-aza-24-methylene-D-homocholestadiene) is a potent azasterol antimycotic agent that acts as a transition-state analog. Mechanistically, A25822B primarily inhibits Δ8,14-sterol Δ14-reductase (C14-reductase) , an essential enzyme that reduces the C14 double bond during sterol maturation ()[1]. Additionally, azasterols exhibit secondary inhibitory activity against Δ24(25)-sterol methyltransferase (24-SMT) ()[2].

Causality in Experimental Design: Treating trypanosomatids with A25822B induces a profound depletion of ergosterol and a concomitant accumulation of aberrant Δ8,14-sterols ()[3]. This specific sterol shift alters the biophysical properties of the parasite membrane, leading to increased permeability, mitochondrial swelling, cell cycle arrest, and ultimately, parasite death. Understanding this causality is critical for researchers utilizing A25822B as a chemical probe or a scaffold for novel anti-leishmanial and anti-trypanosomal therapeutics.

Mechanistic Pathway

The following diagram illustrates the specific biosynthetic nodes targeted by A25822B within the trypanosomatid sterol pathway.

Figure 1: Mechanism of Action of A25822B in the Trypanosomatid Ergosterol Biosynthesis Pathway.

Quantitative Data & Comparative Efficacy

When designing assays, it is crucial to benchmark A25822B against expected phenotypic outcomes. The table below summarizes the quantitative impact of azasterol-mediated sterol biosynthesis inhibition across different parasite stages.

Parameter	Trypanosomatid Stage	Typical Value / Effect	Mechanistic Consequence
IC₅₀	L. donovani Promastigotes	0.1 - 2.0 µM	Growth arrest, altered morphology, loss of flagellar motility
IC₅₀	T. cruzi Epimastigotes	0.5 - 5.0 µM	Inhibition of proliferation, mitochondrial swelling
IC₅₀	Intracellular Amastigotes	0.05 - 1.0 µM	Intracellular parasite clearance, host macrophage survival
Sterol Profile	All stages	>80% accumulation of Δ8,14-sterols	Disruption of lipid rafts, loss of membrane viability

Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. By coupling viability assays with direct sterol profiling, researchers can definitively link phenotypic death to the specific biochemical blockade induced by A25822B.

Protocol A: In Vitro Susceptibility Assay (Promastigotes/Epimastigotes)

Rationale: This assay establishes the baseline potency (IC₅₀) of A25822B against extracellular parasite stages using a resazurin-based metabolic readout.

• Compound Preparation: Dissolve A25822B in 100% DMSO to create a 10 mM stock. Aliquot and store at -20°C to prevent degradation.

• Parasite Culture: Cultivate Leishmania promastigotes (e.g., M199 medium, 10% FBS, 26°C) or T. cruzi epimastigotes (LIT medium, 10% FBS, 28°C) to the logarithmic growth phase (approx. 1-2 × 10⁶ cells/mL).

• Plating: Seed 100 µL of parasite suspension (10⁵ cells/well) into a 96-well black, clear-bottom plate.

• Treatment: Perform a 1:2 serial dilution of A25822B (ranging from 10 µM to 0.01 µM) in culture medium. Add 100 µL of the drug dilutions to the wells. Ensure the final DMSO concentration does not exceed 0.5%. Include untreated controls and a reference drug (e.g., Amphotericin B).

• Incubation: Incubate the plates for 72 hours under standard culture conditions.

• Viability Readout: Add 20 µL of Resazurin solution (0.15 mg/mL in PBS) to each well. Incubate for an additional 4-6 hours.

• Measurement: Measure fluorescence (Ex: 540 nm / Em: 590 nm) using a microplate reader. Calculate the IC₅₀ using non-linear regression analysis.

Protocol B: Intracellular Amastigote Assay (Macrophage Infection Model)

Rationale: Amastigotes are the clinically relevant stage in the mammalian host. This assay evaluates the efficacy of A25822B in a host-cell context, accounting for cell permeability and intracellular metabolism.

• Macrophage Seeding: Seed THP-1 derived macrophages or primary murine bone marrow-derived macrophages (BMDMs) at 5 × 10⁴ cells/well in a 96-well plate. Allow 24 hours for adherence.

• Infection: Infect macrophages with stationary-phase Leishmania promastigotes or T. cruzi trypomastigotes at a multiplicity of infection (MOI) of 10:1. Incubate for 24 hours at 37°C, 5% CO₂.

• Washing: Wash the wells 3 times with warm PBS to remove extracellular, uninternalized parasites.

• Treatment: Apply A25822B at varying concentrations (0.01 - 5 µM) in fresh complete medium. Incubate for 72 hours.

• Fixation and Staining: Fix cells with 4% paraformaldehyde for 15 minutes. Stain with DAPI (1 µg/mL) or Giemsa.

• Analysis: Use high-content imaging or manual microscopy to determine the infection index (percentage of infected macrophages × number of amastigotes per infected macrophage).

Protocol C: Sterol Profile Analysis via GC-MS (Self-Validation)

Rationale: To prove that A25822B-induced death is caused by C14-reductase / 24-SMT inhibition, researchers must extract and analyze the non-saponifiable lipid fraction. Saponification removes triglycerides and phospholipids, allowing for the clean detection of accumulating Δ8,14-sterols.

• Treatment and Harvest: Treat a large-scale culture (50 mL, 10⁷ cells/mL) with A25822B at its IC₅₀ and IC₉₀ concentrations for 48 hours. Harvest cells by centrifugation (3000 × g, 10 min) and wash twice with PBS.

• Saponification: Resuspend the cell pellet in 2 mL of 10% KOH in methanol. Add 10 µg of cholesterol as an internal standard (trypanosomatids do not synthesize cholesterol). Incubate at 80°C for 1 hour.

• Extraction: Cool the mixture to room temperature. Add 2 mL of HPLC-grade hexane and 1 mL of water. Vortex vigorously for 2 minutes.

• Phase Separation: Centrifuge at 1000 × g for 5 minutes. Carefully collect the upper hexane layer (containing the non-saponifiable sterols) into a clean glass vial. Repeat the extraction twice and pool the hexane fractions.

• Derivatization: Evaporate the hexane under a gentle stream of nitrogen. Derivatize the sterols by adding 50 µL of N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) and 50 µL of anhydrous pyridine. Incubate at 60°C for 30 minutes.

• GC-MS Analysis: Inject 1 µL into a Gas Chromatograph-Mass Spectrometer equipped with a capillary column (e.g., DB-5MS).

• Data Interpretation: In untreated cells, the dominant peak will be ergosterol (m/z 396 for the parent ion, or its TMS derivative). In A25822B-treated cells, expect a massive reduction in ergosterol and the appearance of peaks corresponding to Δ8,14-sterol intermediates (e.g., ignosterol), confirming the specific biochemical blockade ()[4].

References

• Benveniste, P. (2002). "Sterol Metabolism." The Arabidopsis Book. BioOne. Available at:[Link]

• Taton, M., Benveniste, P., & Rahier, A. (1989). "Microsomal DELTA8,14-sterol DELTA14-reductase in higher plants. Characterization and inhibition by analogues of a presumptive carbocationic intermediate of the reduction reaction." European Journal of Biochemistry. Available at:[Link]

• Schmitt, P., et al. (1980). "Accumulation of Δ8,14-sterols in suspension cultures of bramble cells cultured with an azasterol antimycotic agent (A25822B)." Phytochemistry. Available at:[Link]

• F. S. de Paula, et al. (2009). "Growth inhibition and ultrastructural alterations induced by Δ24(25)-sterol methyltransferase inhibitors in Candida spp. isolates, including non-albicans organisms." BMC Microbiology. Available at:[Link]

Sources

• 1. Reference Id = 288493 - BRENDA Enzyme Database - BRENDA Enzyme Database [brenda-enzymes.org]
• 2. researchgate.net [researchgate.net]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Sterol Metabolism - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: 15-Aza-24-methylene-D-homocholestadiene Dosing for Arabidopsis thaliana Seedling Growth Assays

Mechanistic Rationale & Target Overview

In plant chemical genetics, dissecting the sterol biosynthesis pathway is critical for understanding embryonic development, membrane dynamics, and brassinosteroid (BR) signaling. 15-Aza-24-methylene-D-homocholestadiene (commonly known as 15-azasterol or A25822B) is a naturally occurring azasterol originally isolated from the fungus Geotrichum flavo-brunneum1. In Arabidopsis thaliana, it acts as a highly specific, potent competitive inhibitor of sterol C-14 reductase , an enzyme encoded by the FACKEL (FK) gene 2.

The Biochemical Causality: Inhibition of FACKEL blocks the reduction of the C-14(15) double bond during phytosterol synthesis. This enzymatic blockade prevents the conversion of Δ8,14 -sterols into Δ8 -sterols. Consequently, treated plants accumulate abnormal Δ8,14 -diene sterols at the direct expense of essential Δ5 -sterols (such as sitosterol and campesterol) 2. Because campesterol is the obligate precursor to brassinosteroids, and sitosterol is required for bulk membrane integrity, 15-azasterol treatment induces a severe dwarf phenotype characterized by stunted roots, shortened hypocotyls, and defective cotyledon expansion—perfectly phenocopying the fk mutant 3.

While broad-spectrum morpholine fungicides (e.g., fenpropimorph) are often used to inhibit sterol biosynthesis, they require exceptionally high working concentrations (30–100 µM) and exhibit pleiotropic off-target effects. In contrast, 15-azasterol offers superior target specificity at sub-micromolar concentrations 3.

Fig 1: Mechanism of action of 15-azasterol inhibiting FACKEL in Arabidopsis sterol biosynthesis.

Quantitative Dosing Guidelines

Dosing 15-azasterol requires precision, as the compound exhibits a steep dose-response curve in Arabidopsis. The following table synthesizes field-validated concentrations for seedling growth assays 4.

Concentration (µM)	Target Application	Expected Phenotypic Outcome	Mechanistic Note
0.0 (Vehicle)	Baseline Control	Normal root/hypocotyl elongation	Establishes baseline growth in 0.1% DMSO/EtOH.
0.05 – 0.1	Sensitization Assays	Mild root reduction in WT; severe stunting in sensitized mutants (e.g., dwf1, twd1).	Partial FACKEL inhibition; ideal for unmasking genetic redundancies in sterol pathways.
0.5 – 1.0	Phenocopy Generation	Severe stunting, defective cotyledon expansion, radial symmetry in roots.	Complete FACKEL inhibition; perfectly mimics fk null alleles.
>2.0	Toxicity Threshold	Complete growth arrest, severe chlorosis, lethality.	Off-target toxicity and complete membrane failure due to total sterol depletion.

Step-by-Step Experimental Protocol

To ensure reproducibility, this protocol utilizes vertical agar plating, which leverages gravitropism to force roots to grow along the agar surface. This enables unobstructed optical measurement of root elongation over time.

Phase A: Reagent & Media Preparation

• Stock Solution: Dissolve 15-Aza-24-methylene-D-homocholestadiene in 100% DMSO or absolute ethanol to create a 1 mM stock solution. Aliquot and store at -20°C to prevent freeze-thaw degradation.

• Base Media: Prepare half-strength Murashige and Skoog (0.5x MS) medium containing 1% (w/v) sucrose and 0.8% (w/v) phytoagar. Adjust pH to 5.7 using KOH.

• Dosing: Autoclave the media and allow it to cool to ~50°C (warm to the touch but not solidifying). Add the 15-azasterol stock to achieve your desired final concentration (e.g., 1.0 µL of 1 mM stock per 10 mL media for a 0.1 µM dose). Crucial: Ensure the final solvent concentration (DMSO/EtOH) does not exceed 0.1% (v/v) in both treated and vehicle control plates.

• Pouring: Pour into square Petri dishes (120 x 120 mm) and allow to solidify in a sterile hood.

Phase B: Seed Sterilization & Plating

• Sterilization: Surface-sterilize Arabidopsis thaliana seeds (e.g., Col-0 wild-type) using a solution of 70% ethanol for 2 minutes, followed by 20% commercial bleach (with 0.05% Triton X-100) for 10 minutes. Rinse 5 times with sterile distilled water.

• Stratification: Resuspend seeds in sterile 0.1% agarose and stratify in the dark at 4°C for 48 hours to synchronize germination.

• Plating: Using a sterile pipette, place seeds in a single horizontal row approximately 2 cm from the top edge of the square Petri dish.

Phase C: Growth & Analysis

• Incubation: Seal plates with porous tape (e.g., Micropore) to allow gas exchange. Place plates vertically in a growth chamber at 22°C under a 16-hour light (90 µE m⁻² s⁻¹) / 8-hour dark photoperiod.

• Data Acquisition: At 7 to 14 days after germination (DAG), scan the plates using a flatbed scanner at 600 DPI. Use ImageJ (FIJI) with the NeuronJ or segmented line plugin to quantify primary root length and hypocotyl length.

Fig 2: Experimental workflow for 15-azasterol dosing in Arabidopsis seedling growth assays.

Self-Validating Assay Design (Trustworthiness)

To ensure your experimental setup is robust and the observed phenotypes are strictly due to sterol C-14 reductase inhibition, you must build internal validations into your assay:

• Genetic Positive Control: Plate fackel (fk) mutant seeds on vehicle-control media alongside wild-type seeds on 15-azasterol media. The drug-treated WT seedlings should morphologically mirror the fk mutants (stunted, radially symmetric roots) 4.

• Hormonal Rescue Failure (Mechanistic Proof): Co-administer 10⁻⁷ M Brassinolide (BL) with 1.0 µM 15-azasterol. Because 15-azasterol depletes bulk membrane sterols required for fundamental cellular integrity—not just signaling BRs—exogenous BL will fail to rescue the root stunting phenotype 2. This distinguishes FACKEL inhibitors from downstream BR-specific inhibitors (like brassinazole), which can be rescued by BL.

References

• Title: New azasteroidal antifungal antibiotics from Geotrichum flavo-brunneum. II.
• Source: mdpi.
• Source: nih.
• Source: researchgate.
• Source: ugent.

Sources

• 1. New azasteroidal antifungal antibiotics from Geotrichum flavo-brunneum. II. Isolation and characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sterols Regulate Development and Gene Expression in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. backoffice.biblio.ugent.be [backoffice.biblio.ugent.be]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Enhancing Aqueous Solubility of 15-Aza-24-methylene-D-homocholestadiene

Introduction

Welcome to the technical support guide for 15-Aza-24-methylene-D-homocholestadiene. This molecule, a potent azasterol derivative, presents significant challenges for in vitro experimental work due to its highly lipophilic, sterol-based structure, which results in extremely low aqueous solubility.[1][2] Achieving a stable, homogenous solution is a critical prerequisite for obtaining reliable and reproducible data in any biological assay.

This guide is designed for researchers, scientists, and drug development professionals. It provides a series of frequently asked questions (FAQs) and in-depth troubleshooting protocols to systematically address and overcome the solubility hurdles associated with this compound. We will explore various formulation strategies, explaining the scientific principles behind each method to empower you to make informed decisions for your specific experimental context.

Frequently Asked Questions (FAQs)

Q1: Why is 15-Aza-24-methylene-D-homocholestadiene so poorly soluble in water?

Like other sterols and their derivatives, the molecular structure of 15-Aza-24-methylene-D-homocholestadiene is predominantly hydrophobic.[3] It possesses a large, rigid polycyclic core and a long hydrocarbon side chain. While it has a polar hydroxyl group, this is insufficient to overcome the lipophilicity of the rest of the molecule, leading to poor interaction with polar water molecules and thus, negligible solubility in aqueous buffers.[4]

Q2: I dissolved the compound in DMSO, but it precipitates when I add it to my cell culture media. What is happening?

This is a common phenomenon known as "fall-out" or precipitation. While a high concentration of the compound can be achieved in a pure organic solvent like Dimethyl Sulfoxide (DMSO), this stock solution is often thermodynamically unstable when diluted into an aqueous environment like culture media or phosphate-buffered saline (PBS). The organic solvent disperses, and the compound, now exposed to water, crashes out of the solution once its concentration exceeds its maximum aqueous solubility limit.

Q3: What are the primary strategies I can use to improve its solubility for in vitro assays?

There are several established methods, each with its own advantages and disadvantages. The main approaches include:

• Co-Solvent Systems: Using water-miscible organic solvents to increase the solubilizing capacity of the aqueous vehicle.[5][6]

• Cyclodextrin Complexation: Encapsulating the hydrophobic molecule within a cyclodextrin carrier.[7][8]

• Micellar Solubilization (Surfactants): Using detergents to form micelles that entrap the compound.[9][10]

• Advanced Formulations: Employing techniques like nanoparticle formation for more complex applications.[11][12]

Q4: Which solubilization method is best for my experiment?

The optimal method depends entirely on your experimental system. For a cell-free enzymatic assay, a higher concentration of a co-solvent might be acceptable. However, for cell-based assays, the same concentration could be cytotoxic. Cyclodextrins are often considered a benign and effective choice for cell-based work.[7] The following decision-making workflow can help guide your choice.

Caption: Mechanism of cyclodextrin-mediated solubilization.

Detailed Step-by-Step Protocol

• Cyclodextrin Selection: HP-β-CD is a common and effective starting point. SBE-β-CD is another excellent, highly soluble option.

• Prepare Cyclodextrin Solution: Prepare a stock solution of the cyclodextrin in your desired buffer or water (e.g., 10-40% w/v). Warming the solution (e.g., to 40-50°C) can help dissolve the cyclodextrin powder. Allow it to cool to room temperature.

• Prepare Compound Stock in Organic Solvent: Dissolve the 15-Aza-24-methylene-D-homocholestadiene in a minimal amount of a volatile organic solvent like ethanol or methanol.

• Form the Complex (Solvent Evaporation Method):

  • Add the compound's organic solution to the aqueous cyclodextrin solution.

  • Mix thoroughly. The solution may appear cloudy initially.

  • Incubate the mixture, often with stirring or shaking, for several hours to overnight at room temperature or slightly elevated temperature (e.g., 37°C) to allow for complex formation.

  • Remove the organic solvent under a stream of nitrogen or using a rotary evaporator.

• Clarify and Sterilize:

  • The final solution should be clear. If any un-complexed compound precipitates, centrifuge the solution at high speed (e.g., >10,000 x g) for 15 minutes and collect the supernatant.

  • Sterilize the final stock solution by passing it through a 0.22 µm filter.

• Determine Concentration: It is essential to measure the actual concentration of the compound in your final stock solution using a validated analytical method (e.g., HPLC-UV, LC-MS) before use in experiments.

Troubleshooting Q&A

• Q: The final solution is still cloudy.

  • A: This indicates that you have exceeded the complexation capacity of the cyclodextrin. You can either (a) increase the concentration of the cyclodextrin solution or (b) reduce the amount of compound you are trying to solubilize.

• Q: Does the cyclodextrin itself have biological effects?

  • A: While generally considered benign, at high concentrations, cyclodextrins can extract cholesterol from cell membranes. It is crucial to run a "vehicle control" with just the cyclodextrin in buffer at the same final concentration used in your experiment to account for any effects of the carrier itself.

Method Comparison: Cyclodextrins
Advantages	High solubilization capacity for hydrophobic molecules. [7]Low toxicity, making it ideal for cell-based assays. [8]Can improve compound stability. [13]
Disadvantages	More complex preparation than co-solvents. Requires analytical validation of final concentration. Potential for biological effects at high concentrations.

Troubleshooting Guide 3: Micellar Solubilization with Surfactants

Principle of the Method Surfactants (or detergents) are amphiphilic molecules that, above a certain concentration called the Critical Micelle Concentration (CMC), self-assemble into spherical structures called micelles. [9][10]These micelles have a hydrophobic core and a hydrophilic shell. The hydrophobic sterol compound partitions into the core, effectively being solubilized within the aqueous medium. [14] When to Use This Method This method can be effective but requires careful consideration. Non-ionic surfactants like Tween® 80 or Triton™ X-100 are generally preferred as they are less likely to denature proteins than ionic surfactants. This approach can be used in both cellular and non-cellular assays, but the surfactant concentration must be kept as low as possible to avoid membrane disruption or other artifacts.

Detailed Step-by-Step Protocol

• Surfactant Selection: Choose a high-purity, non-ionic surfactant. Tween® 80 is a common choice for in vitro formulations.

• Prepare Surfactant Solution: Prepare a stock solution of the surfactant in your assay buffer at a concentration well above its known CMC. For Tween® 80, the CMC is ~0.012 mg/mL, so a 1-5% (w/v) stock is more than sufficient.

• Incorporate the Compound:

  • A thin-film hydration method is effective. First, dissolve the 15-Aza-24-methylene-D-homocholestadiene in a volatile organic solvent (e.g., chloroform or methanol) in a round-bottom flask.

  • Evaporate the solvent completely under vacuum (e.g., using a rotary evaporator) to create a thin, dry film of the compound on the flask wall.

  • Add the aqueous surfactant solution to the flask.

  • Agitate the flask (vortex, sonicate, or stir) until the film is completely hydrated and the compound is incorporated into the micelles, resulting in a clear solution.

• Sterilize and Quantify: As with the cyclodextrin method, filter the final solution through a 0.22 µm filter and analytically determine the final concentration.

Troubleshooting Q&A

• Q: How do I know if the surfactant will interfere with my assay?

  • A: You must run a vehicle control with the surfactant alone at the same concentration. Surfactants can interfere with protein-protein interactions, disrupt cell membranes, and affect some enzymatic assays. Literature searches for your specific assay type and chosen surfactant are highly recommended.

• Q: Can I just add my DMSO stock to a surfactant solution?

  • A: While this may work, it is less reliable than the thin-film method. The thin-film method ensures the compound is directly exposed to the pre-formed micelles, which is a more efficient way to achieve encapsulation.

Method Comparison: Surfactants
Advantages	Can achieve high levels of solubilization. Relatively simple procedure.
Disadvantages	High potential for assay interference (protein denaturation, membrane disruption). [9]Requires careful selection of surfactant type and concentration.

Advanced Strategies & Chemical Modification

For particularly challenging applications or when developing a formulation for in vivo use, more advanced strategies may be necessary. These include:

• Nanoparticle Formulations: This involves reducing the particle size of the drug to the nanometer range, which dramatically increases the surface area-to-volume ratio and thereby enhances the dissolution rate. [15][16]This can be achieved through methods like high-pressure homogenization or wet bead milling. [15][17]* Amorphous Solid Dispersions: The compound is dispersed in a polymer matrix in its amorphous (non-crystalline) state. [18]The amorphous form has higher energy and is more soluble than the stable crystalline form. [19][20]* Chemical Modification: For long-term projects, a synthetic chemistry approach can be employed. This involves covalently attaching hydrophilic moieties (like polyethylene glycol, PEG) to the sterol backbone to create a new, more water-soluble derivative. [1]This fundamentally alters the compound but can be a powerful strategy for improving its physicochemical properties. [2] These methods typically require specialized equipment and expertise in pharmaceutics and formulation science.

References

• Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. (2024). Journal of Formulation Science and Bioavailability, 8(3), 212.

• Innovative Formulation Strategies for Poorly Soluble Drugs. (2025). World Pharma Today.

• Davis, M. E. (2010). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). American Pharmaceutical Review.

• Formulation Tactics for the Delivery of Poorly Soluble Drugs. (n.d.). ResearchGate.

• Cyclodextrins: Improving Delivery of Hydrophobic Compounds. (n.d.). ALZET Osmotic Pumps.

• Shaikh, J., et al. (2011). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. ISRN Pharmaceutics.

• Exploring the Role of Cyclodextrins in Enhancing the Bioavailability of Hydrophobic Drugs. (2024). Journal of Formulation Science and Bioavailability, 8(3), 216.

• Paryani, G., & Labhasetwar, V. (2013). Nanoparticles Containing Insoluble Drug for Cancer Therapy. Methods in Molecular Biology.

• Popescu, C., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceuticals.

• Yang, R., et al. (2018). Plant Sterols: Chemical and Enzymatic Structural Modifications and Effects on Their Cholesterol-Lowering Activity. Journal of Agricultural and Food Chemistry.

• Zhang, J. X. (2021). Amorphous Nanoparticles for Drug Delivery of Poorly Water-Soluble Compounds. American Pharmaceutical Review.

• Cyclodextrin Solutions for API Solubility Boost. (n.d.). BOC Sciences.

• Cyclodextrin as a Drug Carrier Increasing Drug Solubility. (2015). Touro Scholar.

• Shete, G., et al. (2011). Developing nanoparticle formulations or poorly soluble drugs. Pharmaceutical Technology Europe.

• Surfactant self-assembly and micelle formation. (2025). Fiveable.

• Yang, R., et al. (2018). Plant Sterols: Chemical and Enzymatic Structural Modifications and Effects on Their Cholesterol-Lowering Activity. PubMed.

• Hao, L., et al. (2020). Preparation of Nanocrystals for Insoluble Drugs by Top-Down Nanotechnology with Improved Solubility and Bioavailability. Pharmaceutics.

• Singh, A., & Sharma, P. K. (2014). Micellar Drug Delivery System. Research Journal of Pharmaceutical Dosage Forms and Technology.

• Yang, R., et al. (2018). Plant Sterols: Chemical and Enzymatic Structural Modifications and Effects on Their Cholesterol-Lowering Activity. Journal of Agricultural and Food Chemistry.

• Wang, Y., et al. (2014). Strategies to improve micelle stability for drug delivery. Nanomedicine.

• Research on the preparation of water-soluble plant sterol derivatives. (2023). E3S Web of Conferences.

• Enhancing water solubility of phytosterols through Co-amorphization with food-grade coformers. (2025). Food Chemistry.

• Kumar, S., & Bhargava, D. (2013). Insoluble drug delivery strategies: review of recent advances and business prospects. Acta Pharmaceutica Sinica B.

• Improved Water-Solubility of Phytosterol by Hydroxypropyl-β-Cyclodextrin. (2013). Advanced Materials Research.

• Biczók, L., & Zádor, E. (2021). Detailed Calorimetric Analysis of Mixed Micelle Formation from Aqueous Binary Surfactants for Design of Nanoscale Drug Carriers. Molecules.

• Formation of Polymeric Micelle-Mixed Micelles: The Drug Delivery, and Radiotherapy Applications, Interaction, and Investigation by Laser Light. (2024). IntechOpen.

• Thummel, K. E., et al. (2013). In Vitro Studies on the Effects of Water Miscible Organic Co-Solvents on Select Drug Metabolizing Enzyme Activities. Indian Journal of Pharmaceutical Sciences.

• Co-solvents. (n.d.). MedChemExpress.

• Driving Structure-Based Drug Discovery through Cosolvent Molecular Dynamics. (2016). Journal of Medicinal Chemistry.

• Co-solvent systems in dissolution testing: Theoretical considerations. (1993). International Journal of Pharmaceutics.

• Cosolvent and Complexation Systems. (2022). Pharma Excipients.

• NOVEL STEROL DERIVATIVES FOR SUPERIOR LIPOSOME STABILITY. (n.d.). Available Technologies, UCSF.

• Methods for improving the aqueous solubility of water-insoluble or... (2018). Google Patents.

• Npc186905. (n.d.). PubChem.

• 24-Methyl-14A -aza-D-homo-cholestadiene derivatives. (1977). Google Patents.

• Mode of Action of the Azasteroid Antibiotic 15-Aza-24-Methylene-d-Homocholesta-8,14-Dien-3β-ol in Ustilago maydis. (1978). Antimicrobial Agents and Chemotherapy.

• Description and Solubility. (2012). First Supplement to USP 35–NF 30.

• CAS Common Chemistry. (n.d.). CAS.

• Methylene Chemical Properties. (n.d.). Cheméo.

• Azelaic acid. (n.d.). Wikipedia.

• 1,5-Cyclodecadiene, 1,5-dimethyl-8-(1-methylethylidene)-, (E,E)-. (n.d.). NIST Chemistry WebBook.

• 5-AZA-2-deoxycitidin solubility and storage?. (2012). ResearchGate.

Sources

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• 3. pubs.acs.org [pubs.acs.org]
• 4. Enhancing water solubility of phytosterols through Co-amorphization with food-grade coformers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. pharmaexcipients.com [pharmaexcipients.com]
• 7. alzet.com [alzet.com]
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• 9. fiveable.me [fiveable.me]
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• 11. Nanoparticles Containing Insoluble Drug for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. FORMULATION FORUM - Amorphous Nanoparticles for Drug Delivery of Poorly Water-Soluble Compounds [drug-dev.com]
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• 14. Detailed Calorimetric Analysis of Mixed Micelle Formation from Aqueous Binary Surfactants for Design of Nanoscale Drug Carriers [mdpi.com]
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Ideal storage conditions and shelf-life stability of 15-Aza-24-methylene-D-homocholestadiene

Welcome to the Technical Support Center for 15-Aza-24-methylene-D-homocholestadiene (also known as A25822B). This compound is a naturally occurring 15-azasterol originally isolated from Geotrichum flavo-brunneum. It serves as an extremely potent, high-energy carbocationic intermediate analog that competitively inhibits sterol C14-reductase (EC 1.3.1.70) and sterol C24-methyltransferases (SMT1/SMT2)[1].

Because of its complex tetracyclic sterol nucleus, exocyclic methylene group, and aza-substitution, this probe requires strict handling protocols to maintain its structural integrity and biological potency.

Section 1: Fundamental Properties & Storage Causality

The stability of 15-Aza-24-methylene-D-homocholestadiene is dictated by its chemical structure. The C8(9) and C14(15) double bonds, along with the aza-group, are highly susceptible to photo-oxidation and hydrolytic degradation. Furthermore, like many complex lipophilic molecules, it exhibits unpredictable solubility behaviors in polar aprotic solvents like DMSO due to crystal packing dynamics[2].

Quantitative Stability Profile

Storage State	Temperature	Solvent	Estimated Shelf-Life	Primary Degradation / Failure Risk
Lyophilized Powder	-20°C to -80°C	None	24 - 36 months	Oxidation of the exocyclic methylene
Lyophilized Powder	4°C	None	< 6 months	Humidity-induced hydrolytic degradation
Stock Solution	-80°C	Anhydrous DMSO	3 - 6 months	Water uptake, nucleation, and crystallization
Working Aliquot	20-25°C (RT)	DMSO / Media	< 24 hours	Precipitation and loss of active concentration

Section 2: Experimental Workflow & Protocol

To ensure reproducibility, the preparation of azasterol stock solutions must be treated as a self-validating system . The following protocol integrates physical handling with immediate quality-control checkpoints.

Protocol: Preparation and Validation of 10 mM Azasterol Stock Solutions

Step 1: Thermal Equilibration

• Action: Remove the lyophilized vial from -20°C storage and place it in a desiccator at room temperature for 30 minutes before opening.

• Causality: Opening a cold vial causes immediate condensation of atmospheric moisture. Because DMSO is highly hygroscopic, any introduced water will drastically reduce the solubility limit of the azasterol, promoting irreversible crystallization[2].

Step 2: Reconstitution

• Action: Inject anhydrous, sterile-filtered DMSO directly into the vial to achieve a 10 mM concentration.

• Causality: Using strictly anhydrous DMSO keeps the compound in its highest-energy, amorphous (soluble) state. Aqueous micro-environments allow the molecules to reorganize into lower-energy, insoluble crystalline polymorphs[2].

Step 3: Dissolution & Aliquoting

• Action: Vortex gently for 30 seconds. Dispense 10–50 µL aliquots into amber, argon-purged microcentrifuge tubes.

• Causality: Amber tubes protect the conjugated double bonds from photo-oxidation. Argon purging displaces oxygen, preventing the oxidative degradation of the aza-substitution at C15.

Step 4: Flash Freezing & Storage

• Action: Flash-freeze the aliquots in liquid nitrogen and transfer immediately to -80°C.

• Causality: Rapid freezing traps the compound in an amorphous state. Slow cooling allows the sterol molecules time to organize into a stable crystalline lattice that is nearly impossible to redissolve upon thawing[2].

Step 5: System Validation (Quality Control)

• Action: Before using a thawed aliquot for cell treatment, perform a micro-precipitation check: dilute 1 µL of the stock into 99 µL of aqueous assay buffer and measure the optical density at 600 nm (OD600).

• Validation Logic: An OD600 > 0.05 indicates micro-precipitation (nucleation). If detected, the stock has crystallized and must be discarded. To validate biological potency, run a positive control assay measuring the accumulation of the sterol intermediate ergosta-8,14-dien-3β-ol via GC-MS, which confirms active C14-reductase inhibition[3].

Workflow for the preparation and storage of azasterol stock solutions.

Section 3: Troubleshooting Guide

Issue: My DMSO stock solution has become cloudy after a month at -20°C. Why did this happen, and can I heat it to redissolve? Analysis: This is a classic nucleation and crystallization failure. If the stock was exposed to ambient humidity, water uptake reduced the solubility of the azasterol. Furthermore, if the aliquot underwent freeze-thaw cycles, the thermal shifts provided the activation energy for the amorphous compound to transition into a highly stable crystalline polymorph[2]. Resolution: Do not heat the solution above 30°C, as this will cause thermal degradation of the exocyclic methylene. Once crystallized in DMSO, the compound will not easily redissolve. Discard the cloudy aliquot and thaw a fresh, flash-frozen single-use vial.

Issue: We observe a sudden loss of inhibitory potency against SMT1/SMT2 in our Arabidopsis seedling assays. What causes this? Analysis: 15-Aza-24-methylene-D-homocholestadiene mimics the high-energy carbocationic intermediates of sterol biosynthesis[4]. Loss of potency typically stems from the oxidative degradation of the exocyclic methylene group at C24 or the aza-substitution. If the compound was stored at 4°C or exposed to light, these functional groups oxidize, destroying the precise structural mimicry required to bind the enzyme's active site[1]. Resolution: Verify the integrity of your stock using LC-MS. Ensure all future working solutions are prepared in amber tubes and used within 24 hours.

Issue: Fungal cultures (Ustilago maydis) are showing generalized cytotoxicity rather than specific ergosterol depletion. Analysis: This usually indicates solvent toxicity rather than azasterol activity. If you are using DMSO or ethanol to deliver the compound, the final solvent concentration in the culture media might be too high. Resolution: Ensure the final concentration of DMSO or ethanol in the assay media does not exceed 0.5% to 1.0% (v/v) to prevent solvent-induced membrane disruption[3].

Section 4: Frequently Asked Questions (FAQs)

Q: How many freeze-thaw cycles can 15-Aza-24-methylene-D-homocholestadiene withstand? A: Zero. Freeze-thaw cycles synergistically enhance water uptake into DMSO stocks and provide the thermodynamic shifts necessary for the compound to crash out of solution into a lower-energy crystalline form[2]. Always use single-use aliquots.

Q: Can I use ethanol instead of DMSO for in vivo assays? A: Yes. Ethanol avoids the severe hygroscopic crystallization issues associated with DMSO. However, azasterols generally exhibit a lower maximum solubility limit in ethanol. You will need to prepare less concentrated stock solutions (e.g., 1-5 mM) and warm the ethanol slightly (up to 25°C) during reconstitution.

Q: What is the exact mechanism of action for this compound? A: It acts as a dual-target inhibitor in the sterol biosynthesis pathway. It competitively inhibits Sterol C24-methyltransferases (SMT1 and SMT2), preventing the conversion of cycloartenol to sitosterol in plants. Simultaneously, it acts as an extremely potent inhibitor of Sterol C14-reductase, blocking the reduction of the C-14(15) double bond and halting ergosterol synthesis in fungi[3].

Mechanism of sterol biosynthesis inhibition by 15-Aza-24-methylene-D-homocholestadiene.

References

• Reference Id = 288493 - BRENDA Enzyme D
• Inhibition of Phytosterol Biosynthesis by Azasterols - MDPI. mdpi.com.
• Mode of action of the azasteroid antibiotic 15-aza-24 methylene-d-homocholesta-8,14-dien-3 beta-ol in Ustilago maydis - PubMed. nih.gov.
• Inhibition of Phytosterol Biosynthesis by Azasterols - PMC. nih.gov.
• Samples in DMSO: What an end user needs to know - Ziath.

Sources

• 1. Inhibition of Phytosterol Biosynthesis by Azasterols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ziath.com [ziath.com]
• 3. Mode of action of the azasteroid antibiotic 15-aza-24 methylene-d-homocholesta-8,14-dien-3 beta-ol in Ustilago maydis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibition of Phytosterol Biosynthesis by Azasterols [mdpi.com]

Technical Support Center: Resolving HPLC-MS Detection Issues for 15-Aza-24-methylene-D-homocholestadiene

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals working with 15-Aza-24-methylene-D-homocholestadiene (also known as A25822B or UCA1064-A). Originally isolated from the fungus Geotrichum flavo-brunneum[1], this natural azasterol is a potent, mechanism-based inhibitor of sterol 14-reductase (ERG24) and sterol C24-methyltransferases (SMTs)[2].

Due to its highly lipophilic steroidal core and the basic secondary/tertiary nitrogen embedded in its expanded D-homo ring, this compound presents unique chromatographic and mass spectrometric challenges. This guide provides field-proven, self-validating troubleshooting strategies to overcome severe peak tailing, matrix-induced ion suppression, and persistent carryover[3],[4].

Mechanism of Action Context

Understanding the biological target of this compound helps contextualize its structural properties (lipophilicity and basicity), which directly dictate its behavior in an LC-MS system.

Caption: Inhibition of sterol biosynthesis by 15-Aza-24-methylene-D-homocholestadiene.

Troubleshooting Guide & FAQs

Q1: Why am I observing severe peak tailing and broad peak shapes during reversed-phase LC? The Causality: The aza-group in the D-homo ring is highly basic. At standard acidic LC-MS conditions (e.g., 0.1% formic acid, pH ~2.7), this nitrogen is fully protonated. If you are using an older or standard silica-based C18 column, the protonated amine undergoes secondary ion-exchange interactions with residual ionized silanols (pKa ~3.5–4.5) on the silica surface, leading to severe tailing[3]. The Solution:

• Switch to a highly end-capped, sterically protected, or superficially porous particle (SPP) C18 column specifically designed for basic compounds.

• Use a mobile phase buffered to a higher ionic strength (e.g., 5–10 mM ammonium formate) to mask residual silanol interactions without compromising MS compatibility.

Q2: The MS signal intensity is highly variable or completely suppressed when analyzing biological matrices. How can I fix this? The Causality: As a highly lipophilic C28 sterol derivative, this compound elutes late in a reversed-phase gradient, co-eluting with endogenous hydrophobic matrix components like phospholipids and triglycerides[5]. These co-eluting lipids heavily compete for charge in the Electrospray Ionization (ESI) droplet, causing severe ion suppression[4]. The Solution: Implement a Mixed-Mode Cation Exchange (MCX) Solid-Phase Extraction (SPE) cleanup (See Protocol 1). The basic aza-group will be retained by the cation exchange sites, allowing you to wash away neutral lipids before eluting the target compound. Validate this fix using a Post-Column Infusion test (See Protocol 2).

Q3: I am experiencing persistent carryover between injections. Blank runs show a peak at the target retention time. What is the mechanism, and how do I eliminate it? The Causality: The lipophilic and basic nature of the azasterol causes it to adsorb nonspecifically to the stainless steel tubing, the autosampler needle, and the rotor seal[4]. The Solution: Implement a highly organic, acidic multi-solvent needle wash. A recommended strong wash solvent is Isopropanol/Methanol/Acetonitrile/Water (30:30:30:10, v/v/v/v) containing 0.5% formic acid. The high organic content disrupts hydrophobic interactions, while the acid ensures the compound remains protonated and soluble.

Diagnostic Workflow

Caption: Systematic HPLC-MS troubleshooting workflow for azasterol detection issues.

Self-Validating Experimental Protocols

Protocol 1: Mixed-Mode Cation Exchange (MCX) SPE Cleanup

This protocol leverages the basicity of the aza-group to separate the compound from neutral matrix lipids.

• Conditioning: Pass 2 mL Methanol, followed by 2 mL of 2% Formic Acid in Water through a 30 mg MCX cartridge.

• Loading: Dilute the biological extract 1:1 with 2% Formic Acid in Water to ensure the azasterol is fully protonated. Load the sample onto the cartridge at a flow rate of 1 mL/min.

• Washing (Lipid Removal): Wash with 2 mL of 2% Formic Acid in Water, followed by 2 mL of 100% Methanol. Mechanistic note: The basic azasterol remains bound to the sorbent via ionic interactions, while neutral/hydrophobic lipids are washed away by the methanol.

• Elution: Elute the target compound with 2 mL of 5% Ammonium Hydroxide in Methanol. The high pH neutralizes the aza-group, releasing it from the cation-exchange sites.

• Reconstitution: Evaporate the eluate under nitrogen at 40°C and reconstitute in the initial LC mobile phase.

Protocol 2: Self-Validating Post-Column Infusion (Matrix Effect Assessment)

Use this protocol to definitively prove whether ion suppression is causing signal loss.

• Setup: Connect a syringe pump to the LC column effluent line using a zero-dead-volume T-piece just before the mass spectrometer ESI source.

• Infusion: Infuse a neat standard of 15-Aza-24-methylene-D-homocholestadiene (e.g., 100 ng/mL) at a constant flow rate (10 µL/min) to establish a steady baseline MS signal for the [M+H]+ ion (m/z 412.3).

• Injection: Inject a blank biological matrix extract (prepared via your standard extraction method, without SPE) through the LC system using your analytical gradient.

• Validation: Monitor the MS baseline. A significant dip in the steady-state signal at the expected retention time of the azasterol confirms that co-eluting matrix components are causing ion suppression. If suppression is observed, implement Protocol 1.

Quantitative Data & Method Parameters

Table 1: Optimized LC-MS/MS Parameters for 15-Aza-24-methylene-D-homocholestadiene

Parameter	Setting / Value	Rationale
Ionization Mode	ESI Positive (+)	Basic aza-group readily accepts a proton to form [M+H]+ (m/z 412.3).
Analytical Column	End-capped C18 (e.g., Waters BEH C18)	Prevents secondary silanol interactions and peak tailing.
Mobile Phase A	Water + 5 mM Ammonium Formate + 0.1% FA	Provides ionic strength to mask silanols while maintaining low pH.
Mobile Phase B	Acetonitrile + 0.1% FA	Strong organic solvent required to elute highly lipophilic sterols.
Gradient	50% B to 100% B over 10 min	Ensures elution of the C28 sterol core and clears late-eluting lipids.
Needle Wash	IPA/MeOH/ACN/H2O (3:3:3:1) + 0.5% FA	High organic + acid combination eliminates hydrophobic carryover.

Table 2: Troubleshooting Matrix

Symptom	Primary Cause	Diagnostic Test	Corrective Action
Peak Tailing	Silanol interactions	Inject on a different column chemistry (e.g., polymer-based).	Use end-capped columns; increase buffer concentration.
Ion Suppression	Co-eluting matrix lipids	Post-column infusion with blank matrix (Protocol 2).	Implement MCX SPE cleanup (Protocol 1); adjust gradient slope.
Carryover	Adsorption to hardware	Inject consecutive blanks after a high-concentration standard.	Use strong acidic, multi-solvent needle wash.
Shifting RT	Mobile phase degradation	Monitor pump pressure and pre-mixed solvent pH.	Prepare fresh buffered mobile phases daily.

Sources

• 1. New azasteroidal antifungal antibiotics from Geotrichum flavo-brunneum. II. Isolation and characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibition of Phytosterol Biosynthesis by Azasterols [mdpi.com]
• 3. HPLC Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 4. ssi.shimadzu.com [ssi.shimadzu.com]
• 5. Production of Secondary Metabolites in Extreme Environments: Food- and Airborne Wallemia spp. Produce Toxic Metabolites at Hypersaline Conditions | PLOS One [journals.plos.org]

Adjusting pH to maximize 15-Aza-24-methylene-D-homocholestadiene bioavailability in assays

Troubleshooting Bioavailability and pH Optimization

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently assist researchers in troubleshooting the in vitro and in vivo translation of azasterol inhibitors. 15-Aza-24-methylene-D-homocholestadiene (also known as A25822B) is a potent, naturally occurring azasterol derived from the fungus Geotrichum flavo-brunneum1. It functions as a high-affinity transition-state analog, primarily inhibiting Δ14-sterol reductase and Δ24-sterol methyltransferase (SMT) in fungi, plants, and parasitic protozoa (Leishmania spp. and Trypanosoma cruzi) 23.

A recurring challenge with this compound is its highly variable bioavailability in whole-cell assays. Because it contains an amine embedded within a lipophilic sterol framework, its ionization state—and therefore its membrane permeability and target affinity—is strictly governed by assay pH.

Core Principles: The pH-Partitioning Paradox

Q: Why does a slight shift in assay pH drastically alter the IC50 of 15-Aza-24-methylene-D-homocholestadiene?

A: The mechanism of action of 15-azasterols relies on carbocation mimicry . During sterol biosynthesis, the natural substrate undergoes a high-energy carbocation intermediate state. The nitrogen atom at position 15 in the azasterol must be protonated (positively charged) within the enzyme's active site to mimic this intermediate and achieve nanomolar binding affinity 45.

However, this creates a biophysical paradox for whole-cell assays:

• Extracellular Permeability: To cross the lipophilic plasma membrane of a fungal or protozoal cell, the azasterol must be in its neutral (unprotonated) form.

• Intracellular Target Engagement: Once inside, it must be protonated to bind the target enzyme (e.g., SMT or Δ14-reductase) 6.

If your assay media is too acidic (pH < 6.5), the compound becomes fully protonated in the extracellular space, rendering it membrane-impermeable (crashing whole-cell bioavailability). If the pH is too basic (pH > 8.5), it easily enters the cell but fails to protonate at the active site, destroying its inhibitory potency.

Mechanism of pH-dependent 15-azasterol protonation and subsequent sterol biosynthesis inhibition.

Troubleshooting Whole-Cell vs. Cell-Free Assays

Q: I observe potent inhibition (IC50 < 50 nM) in cell-free recombinant SMT assays, but no activity in whole-cell Leishmania cultures. How do I fix this?

A: This is the most common artifact we see with azasterol development 4.

• Cell-Free Assays: Typically buffered at pH 7.0–7.4. Here, membrane permeability is irrelevant. The compound is sufficiently protonated to bind the exposed recombinant enzyme tightly 7.

• Whole-Cell Assays: Parasites like Leishmania and fungi actively acidify their culture media over time via proton pump activity. A 72-hour proliferation assay that starts at pH 7.4 may drop to pH 6.0. At pH 6.0, 15-Aza-24-methylene-D-homocholestadiene is almost entirely protonated externally. It cannot penetrate the cell, leading to a false negative (loss of activity).

Solution: You must use a strongly buffered media (e.g., adding 25-50 mM HEPES or MOPS) to "clamp" the extracellular pH between 7.4 and 7.6 for the duration of the assay.

Q: Does the choice of buffer system interact with the azasterol?

A: Yes. Avoid buffers containing high concentrations of multivalent lipophilic anions. Protonated azasterols can form insoluble ion pairs with certain media components, effectively precipitating the drug out of solution and reducing the free drug concentration. Stick to zwitterionic Good's buffers (HEPES, PIPES) which do not readily form ion pairs with steroidal amines.

Quantitative Data: pH Influence on Bioavailability Metrics

To illustrate the causality between pH, permeability, and enzyme affinity, refer to the reference data below. Notice the "sweet spot" at pH 7.4 where both permeability and target affinity are optimized for whole-cell efficacy.

Assay pH	Extracellular State	Membrane Permeability ( Papp​ )	Recombinant Enzyme IC50	Whole-Cell IC50
pH 6.0	>99% Protonated	Very Low (< 1 x 10⁻⁶ cm/s)	~ 20 nM	> 10,000 nM
pH 7.0	~90% Protonated	Low	~ 25 nM	1,500 nM
pH 7.4	~75% Protonated	Moderate	~ 35 nM	150 nM
pH 7.8	~40% Protonated	High	~ 120 nM	300 nM
pH 8.5	<10% Protonated	Very High (> 20 x 10⁻⁶ cm/s)	> 1,000 nM	> 5,000 nM

Note: Data represents generalized trends for 15-azasterols against protozoal and fungal targets. Exact values vary by specific cell line and exact pKa of the derivative.

Standardized Methodology: pH-Clamped Bioavailability Assay

To ensure your experimental protocols are self-validating, implement the following step-by-step methodology when screening 15-Aza-24-methylene-D-homocholestadiene.

Objective: Determine the true whole-cell IC50 by preventing media acidification and ensuring consistent azasterol partitioning.

Reagents & Materials:

• 15-Aza-24-methylene-D-homocholestadiene (10 mM stock in 100% anhydrous DMSO)

• Target cells (e.g., Leishmania promastigotes or Saccharomyces cerevisiae)

• Culture Media (e.g., RPMI-1640 or YPD)

• HEPES buffer solution (1 M)

Step-by-Step Protocol:

• Media Preparation: Supplement the culture media with 25 mM HEPES. Adjust the pH to exactly 7.45 at 37°C using 1M NaOH or HCl. Filter sterilize (0.22 µm).

• Compound Dilution: Prepare a 10x serial dilution of the azasterol in the pH-clamped media. Critical Step: Ensure the final DMSO concentration in the assay does not exceed 0.5%, as higher concentrations can artificially permeabilize the cell membrane, bypassing the pH-partitioning requirement.

• Inoculation: Seed the target cells into a 96-well plate at a density of 1×105 cells/mL (50 µL per well).

• Treatment: Add 50 µL of the 10x compound dilutions to the respective wells.

• Incubation: Incubate the plates at the appropriate temperature (e.g., 26°C for Leishmania promastigotes, 37°C for amastigotes or yeast) for 72 hours.

• pH Verification (Self-Validation): At 72 hours, extract 10 µL of media from the control wells and measure the pH using a micro-pH probe. If the pH has dropped below 7.2, the assay is invalid due to premature extracellular protonation of the azasterol.

• Viability Readout: Add a viability dye (e.g., AlamarBlue or Resazurin), incubate for 4 hours, and read fluorescence (Ex 560 nm / Em 590 nm) to calculate the IC50.

Workflow optimizing assay pH for azasterol membrane permeability and target affinity.

References

• New azasteroidal antifungal antibiotics from Geotrichum flavo-brunneum. II. Isolation and characterization. PubMed / NIH. URL: 1

• Inhibition of Phytosterol Biosynthesis by Azasterols. MDPI. URL: 2

• Evaluation of Azasterols as Anti-Parasitics. Journal of Medicinal Chemistry. URL: 3

• Azasterols as Inhibitors of Sterol 24-Methyltransferase in Leishmania Species and Trypanosoma cruzi. ResearchGate. URL: 4

• Azasterol inhibition of delta 24-sterol methyltransferase in Saccharomyces cerevisiae. PubMed / NIH. URL: 5

• Bioorganic Chemistry in Healthcare and Technology. Ethernet.edu.et. URL: 6

• Reference Id = 288493 - BRENDA Enzyme Database. BRENDA. URL: 7

Sources

• 1. New azasteroidal antifungal antibiotics from Geotrichum flavo-brunneum. II. Isolation and characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Azasterol inhibition of delta 24-sterol methyltransferase in Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 7. Reference Id = 288493 - BRENDA Enzyme Database - BRENDA Enzyme Database [brenda-enzymes.org]

Reference Data & Comparative Studies

Comparative Guide: 25-Azacycloartanol vs. 15-Aza-24-methylene-D-homocholestadiene for SMT1 Inhibition

When probing the phytosterol or fungal sterol biosynthesis pathways, selecting the correct enzymatic inhibitor is critical for avoiding pleiotropic off-target effects. For researchers specifically targeting Sterol C24-methyltransferase 1 (SMT1) , azasterols are the gold standard.

However, a common pitfall in sterol research is treating all azasterols as interchangeable. While both 25-azacycloartanol and 15-Aza-24-methylene-D-homocholestadiene (A25822B) are potent disruptors of sterol biosynthesis, their utility for SMT1 inhibition differs drastically. This guide provides an objective, data-driven comparison of these two compounds, detailing their mechanistic causality, kinetic performance, and the self-validating protocols required to confirm their activity.

Mechanistic Divergence: The Causality of Transition-State Mimicry

The potency of azasterols stems from their ability to act as high-energy intermediate (HEI) or transition-state analogs. By replacing a specific carbon atom with a nitrogen atom, the molecule becomes protonated at physiological pH (~7.4). This resulting ammonium ion perfectly mimics the transient, positively charged carbocations formed during enzymatic catalysis[1].

25-Azacycloartanol: The True SMT1 Inhibitor

SMT1 catalyzes the first committed step in phytosterol biosynthesis: the conversion of cycloartenol to 24-methylenecycloartenol. This SAM-dependent methylation involves a nucleophilic attack by the Δ24 double bond, creating a transient C-25 carbocation . 25-azacycloartanol was rationally designed so that its protonated nitrogen sits exactly at the C-25 position. It binds to the SMT1 active site with an affinity orders of magnitude higher than the natural substrate, acting as a non-competitive inhibitor against cycloartenol and an uncompetitive inhibitor against SAM (Ki ≈ 45 nM)[2].

15-Aza-24-methylene-D-homocholestadiene: The Reductase Inhibitor

Often isolated as a natural product from the fungus Geotrichum flavo-brunneum, 15-Aza-24-methylene-D-homocholestadiene (A25822B) is frequently discussed alongside SMT inhibitors. While it has been shown to exhibit weak, off-target SMT inhibition in S. cerevisiae[3], it is not a specific SMT1 inhibitor . Instead, its nitrogen is positioned at C-15, designed to mimic the C-14 carbocation formed during the reduction of Δ8,14-sterols. Consequently, its primary and most potent target is Δ14-sterol reductase (FK in plants, ERG24 in yeast), which it inhibits at nanomolar concentrations (IC50 ≈ 30 nM)[4][5].

Sterol biosynthesis pathway highlighting specific inhibition sites of azasterol analogs.

Comparative Performance Data

To objectively select between these compounds, researchers must align the inhibitor's kinetic profile with their intended target. The table below summarizes their quantitative performance.

Parameter	25-Azacycloartanol	15-Aza-24-methylene-D-homocholestadiene
Primary Target	SMT1 / SMT2[2]	Δ14-Sterol Reductase (FK/ERG24)[6]
Targeting Goal	Specific SMT1 Inhibition	Specific Reductase Inhibition
Origin	Synthetic (Rationally designed)	Natural (Geotrichum flavo-brunneum)
Inhibitory Potency	Ki ≈ 45 nM (Soybean SMT1)	IC50 ≈ 30 nM (Maize Δ14-reductase)
Kinetic Mechanism	Non-competitive (vs. sterol)	Transition-state analog
In Vivo Biomarker	Stoichiometric accumulation of Cycloartenol	Stoichiometric accumulation of Δ8,14-sterols (e.g., Ignosterol)

Self-Validating Experimental Protocols

A robust experimental design must be self-validating. Merely measuring the depletion of end-products (like sitosterol) is insufficient, as any upstream block or general toxicity will cause this. A self-validating protocol actively measures the stoichiometric accumulation of the direct upstream substrate, definitively proving exact target engagement.

Protocol A: In Vitro SMT1 Kinetic Assay (Validating 25-Azacycloartanol)

This protocol isolates the SMT1 reaction to determine specific Ki values without cellular interference.

• Enzyme Preparation : Isolate microsomal fractions from Arabidopsis seedlings or purify recombinant SMT1 expressed in E. coli.

• Reaction Mixture : Combine 50 mM Tris-HCl (pH 7.5), 2 mM MgCl₂, 100 µM cycloartenol, and 50 µM S-adenosyl-L-[methyl-¹⁴C]methionine (SAM).

• Inhibitor Introduction : Add 25-azacycloartanol at varying concentrations (10 nM to 500 nM). Ensure the solvent (DMSO) does not exceed 1% v/v.

• Incubation & Termination : Incubate at 30°C for 30 minutes. Terminate the reaction by adding 10% methanolic KOH.

• Extraction & Analysis : Extract non-saponifiable lipids with high-purity n-hexane. Separate products using argentation Thin-Layer Chromatography (AgNO₃-TLC) and quantify ¹⁴C incorporation via liquid scintillation counting.

Protocol B: In Vivo Target Validation via GC-MS Profiling

This workflow differentiates between SMT1 inhibition and Δ14-reductase inhibition in living systems.

• Culture Treatment : Grow cell suspensions or seedlings in media supplemented with 5 µM of the chosen azasterol.

• Lipid Extraction : Harvest the tissue, lyophilize, and saponify in 6% KOH in methanol at 80°C for 2 hours.

• Phase Separation : Extract the non-saponifiable sterol fraction using n-hexane.

• Derivatization : Convert free sterols to trimethylsilyl (TMS) ethers using BSTFA + 1% TMCS at 70°C for 60 minutes.

• GC-MS Profiling : Inject into a GC-MS equipped with a DB-5MS column.

  • Validation Logic: If 25-azacycloartanol successfully hits SMT1, the chromatogram will show a massive peak for cycloartenol-TMS (m/z 498). If 15-Aza-24-methylene-D-homocholestadiene is used, cycloartenol will process normally, but Δ8,14-sterols will pool.

Self-validating GC-MS workflow for confirming specific target engagement of azasterols.

Conclusion & Recommendations

For researchers focused on SMT1 inhibition , 25-azacycloartanol is the undisputed compound of choice. Its rational design guarantees high-affinity, specific binding to the SMT1 active site by accurately mimicking the C-25 carbocation intermediate. Conversely, while 15-Aza-24-methylene-D-homocholestadiene is a highly valuable tool for sterol pathway disruption, it should be reserved for studies specifically targeting Δ14-sterol reductase, as its primary mechanism of action occurs downstream of SMT1.

References

• 24-Methyl-25-azacycloartanol, an analog of a carbonium ion high-energy intermediate, is a potent inhibitor of... American Chemical Society[Link]

• Inhibition of Phytosterol Biosynthesis by Azasterols MDPI / PMC[Link]

• Biosynthesis of phytosterols: Kinetic mechanism for the enzymatic C-methylation of sterols Journal of Biological Chemistry / TDL[Link]

• The use of mutants and inhibitors to study sterol biosynthesis in plants bioRxiv[Link]

• Reference Id = 288493 - BRENDA Enzyme Database (Microsomal DELTA8,14-sterol DELTA14-reductase in higher plants) BRENDA Enzyme Database / Eur J Biochem[Link]

• Redacted for Privacy - Oregon State University (Inhibition of Sterol Methyltransferase in S. cerevisiae) Oregon State University[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. ttu-ir.tdl.org [ttu-ir.tdl.org]
• 3. ir.library.oregonstate.edu [ir.library.oregonstate.edu]
• 4. Inhibition of Phytosterol Biosynthesis by Azasterols - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reference Id = 288493 - BRENDA Enzyme Database - BRENDA Enzyme Database [brenda-enzymes.org]
• 6. biorxiv.org [biorxiv.org]

Comparative binding affinity of 15-azasterol in plant versus yeast enzymes

Comparative Binding Affinity and Mechanistic Profiling of 15-Azasterol in Plant vs. Yeast Sterol Δ14 -Reductases

Target Audience: Researchers, scientists, and drug development professionals in lipid biochemistry, agricultural chemistry, and antifungal drug discovery.

Introduction: The Mechanistic Basis of 15-Azasterol Inhibition

The compound 15-azasterol (15-aza-24-methylene-D-homocholestadiene-3β-ol) is a highly potent, rationally understood inhibitor of sterol biosynthesis. Its primary target across eukaryotic kingdoms is Δ14 -sterol reductase (EC 1.3.1.70) , an essential endoplasmic reticulum (ER)-resident enzyme that catalyzes the reduction of the C-14 double bond in early sterol precursors [1].

From an application scientist's perspective, the power of 15-azasterol lies in its structural mimicry. During the native enzymatic reaction, the hydride transfer from NADPH to the sterol substrate generates a high-energy carbocationic intermediate at the C-14 position. At physiological pH, the nitrogen atom at position 15 of 15-azasterol becomes protonated. This positive charge perfectly mimics the transient C-14 carbocation, classifying 15-azasterol as a transition-state analog . Because enzymes have evolved to bind the transition state with orders of magnitude higher affinity than the ground-state substrate, 15-azasterol achieves nanomolar binding affinities, effectively locking the enzyme in a non-productive complex [3].

This guide objectively compares the binding affinity, phenotypic consequences, and structural homology of 15-azasterol inhibition in plant models (Arabidopsis thaliana) versus yeast models (Saccharomyces cerevisiae).

Comparative Analysis: Plant FACKEL vs. Yeast ERG24

While the fundamental catalytic mechanism of Δ14 -sterol reductase is conserved, the upstream metabolic flux differs between plants and fungi. In yeast, the enzyme (encoded by ERG24) acts on 4,4-dimethylcholesta-8,14,24-trienol. In plants, the homologous enzyme (encoded by FACKEL or FK) acts on 4 α -methyl-5 α -ergosta-8,14,24(28)-trien-3 β -ol, a derivative of cycloartenol [1].

Despite these substrate differences, the catalytic pocket is highly conserved. Plant FACKEL shares approximately 39% sequence identity with yeast ERG24 and can functionally complement an erg24 yeast mutant, restoring normal sterol profiles [1].

Quantitative Data Presentation

The table below summarizes the comparative performance and binding metrics of 15-azasterol against both enzymes.

Parameter	Plant Enzyme (FACKEL)	Yeast Enzyme (ERG24)
Organism Model	Arabidopsis thaliana	Saccharomyces cerevisiae
Enzyme Classification	EC 1.3.1.70 ( Δ14 -sterol reductase)	EC 1.3.1.70 ( Δ14 -sterol reductase)
Native Substrate	4 α -methyl-5 α -ergosta-8,14,24(28)-trien-3 β -ol	4,4-dimethylcholesta-8,14,24-trienol
15-Azasterol IC₅₀	~0.03 µM (30 nM)	Low nanomolar range
In Vivo Phenotype	Embryonic defects, severe cellulose deficiency	Fungistatic, G1 cell cycle arrest
Accumulated Sterols	Δ8,14 -diene sterols	Ignosterol ( Δ8,14 -sterols)
Functional Rescue	Rescues yeast erg24 mutant	Rescued by plant FACKEL cDNA

Data supported by in vitro microsomal assays [3] and in vivo mutant complementation studies [1, 2].

Visualizing the Inhibition Pathways

To understand the systemic impact of 15-azasterol, we must map the metabolic block. The diagram below illustrates how 15-azasterol intercepts the divergent sterol pathways in yeast and plants, leading to the accumulation of abnormal Δ8,14 -sterols.

Fig 1: Comparative sterol biosynthesis pathways highlighting the targeted inhibition of ERG24 and FACKEL by 15-azasterol.

Experimental Workflows: Self-Validating Protocols

To accurately determine the binding affinity and phenotypic impact of 15-azasterol, researchers must employ rigorous, self-validating experimental designs. Below are the standard protocols for evaluating this inhibitor, complete with the mechanistic rationale for each step.

Protocol 1: In Vitro Microsomal Reductase Assay (IC₅₀ Determination)

Because Δ14 -sterol reductase is an integral membrane protein, purified recombinant enzyme assays often fail to replicate native binding kinetics. The enzyme must be assayed within its native lipid bilayer using a microsomal fraction [3].

Step-by-Step Methodology:

• Microsomal Isolation: Homogenize yeast cells or plant tissue in a cold buffer (0.1 M potassium phosphate, pH 7.4, 1 mM EDTA, 1 mM DTT). Subject the lysate to differential centrifugation. Causality: Centrifugation at 100,000 × g for 60 minutes pellets the ER-derived microsomes, preserving the enzyme's native lipid microenvironment crucial for proper folding and substrate presentation.

• Inhibitor Titration: Pre-incubate the microsomal pellet with varying concentrations of 15-azasterol (0.1 nM to 10 µM) dissolved in DMSO for 15 minutes at 30°C. Validation: Always include a vehicle-only (DMSO) control to establish the baseline uninhibited enzymatic rate.

• Reaction Initiation: Initiate the reaction by adding 1 mM NADPH and the radiolabeled or stable-isotope labeled substrate (e.g., 100 µM of 4,4-dimethylcholesta-8,14,24-trienol). Causality: NADPH is the obligate hydride donor; omitting it serves as an absolute negative control to ensure no background non-enzymatic reduction occurs.

• Lipid Extraction: Terminate the reaction after 30 minutes using methanolic KOH, followed by extraction with hexane.

• Quantification: Analyze the organic phase via HPLC or GC-MS to calculate the ratio of reduced product to unreduced substrate, plotting the dose-response curve to derive the IC₅₀.

Protocol 2: In Vivo GC-MS Sterol Profiling

To confirm that 15-azasterol hits its intended target in vivo, total sterol profiling is required to observe the accumulation of Δ8,14 -sterols [1, 2].

Step-by-Step Methodology:

• Treatment: Grow A. thaliana seedlings or S. cerevisiae cultures in media supplemented with 1 µM 15-azasterol.

• Lyophilization & Saponification: Freeze-dry the tissue, spike with an internal standard (e.g., epicoprostanol, 10 µg/g dry weight), and saponify in 6% KOH in methanol at 80°C for 2 hours. Validation: The internal standard normalizes variations in extraction efficiency, ensuring quantitative trustworthiness.

• Derivatization: Extract the non-saponifiable lipids into hexane, evaporate under nitrogen, and derivatize using BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) to form trimethylsilyl (TMS) ethers. Causality: Sterols lack strong chromophores and are highly lipophilic. TMS derivatization increases volatility and thermal stability, making them amenable to Gas Chromatography.

• GC-MS Analysis: Inject into a GC-MS equipped with a non-polar capillary column (e.g., HP-5MS). Identify peaks based on retention time and electron ionization (EI) mass fragmentation patterns (e.g., monitoring for the characteristic mass shifts of ignosterol and other Δ8,14 -dienes).

Fig 2: Standardized self-validating workflow for evaluating 15-azasterol binding affinity and enzymatic inhibition.

Conclusion

15-azasterol demonstrates profound, nanomolar binding affinity across both plant (FACKEL) and yeast (ERG24) Δ14 -sterol reductases. Its efficacy is rooted in its biochemical identity as a transition-state analog, exploiting the conserved carbocationic mechanism of the reductase family. While the downstream phenotypic results differ—fungistatic arrest in yeast versus severe embryogenesis and cellulose defects in plants—the molecular interaction at the active site remains highly conserved, making 15-azasterol an indispensable probe for lipid biochemistry and antifungal development.

References

• Schrick, K., Mayer, U., Horrichs, A., Kuhnt, C., Bellini, C., Dangl, J., Schmidt, J., & Jürgens, G. (2000). FACKEL is a sterol C-14 reductase required for organized cell division and expansion in Arabidopsis embryogenesis. Genes & Development, 14(12), 1471–1484. URL:[Link]

• Taylor, F. R., Rodriguez, R. J., & Parks, L. W. (1983). Relationship between antifungal activity and inhibition of sterol biosynthesis in miconazole, clotrimazole, and 15-azasterol. Antimicrobial Agents and Chemotherapy, 23(4), 515–521. URL:[Link]

• Taton, M., Benveniste, P., & Rahier, A. (1989). Microsomal Δ8,14 -sterol Δ14 -reductase in higher plants. Characterization and inhibition by analogues of a presumptive carbocationic intermediate of the reduction reaction. European Journal of Biochemistry, 185(3), 605-614. URL:[Link]

• BRENDA Enzyme Database. Information on EC 1.3.1.70 - Δ14 -sterol reductase. URL:[Link]